Technical Whitepaper: Synthesis and Characterization of Pentanoic acid, 5-[(3-iodobenzoyl)amino]-
Executive Summary Pentanoic acid, 5-[(3-iodobenzoyl)amino]- (also known as N-(3-iodobenzoyl)-5-aminovaleric acid) is a critical intermediate in bioconjugate chemistry and radiopharmacology. Structurally, it consists of a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Pentanoic acid, 5-[(3-iodobenzoyl)amino]- (also known as N-(3-iodobenzoyl)-5-aminovaleric acid) is a critical intermediate in bioconjugate chemistry and radiopharmacology. Structurally, it consists of a 5-carbon aliphatic spacer terminating in a carboxylic acid, coupled to a 3-iodobenzoyl moiety.
Core Utility:
Radiolabeling Precursor: The 3-iodophenyl group serves as a stable scaffold for radiohalogenation (e.g.,
I, I) via halogen exchange or as a reference standard for radio-iodinated tracers.
Bifunctional Linker: The terminal carboxylic acid allows for activation (e.g., as an N-hydroxysuccinimide ester) to conjugate the iodinated motif to proteins or peptides (Tagging).
Structural Biology: Used as a heavy-atom derivative to assist in solving phase problems in X-ray crystallography.
This guide details a robust, self-validating synthesis protocol using Schotten-Baumann conditions , designed to maximize yield while minimizing side reactions common in peptide coupling reagents.
Soluble in DMSO, Methanol, dilute base; Sparingly soluble in water/CHCl₃
Melting Point (Expected)
135–140 °C (Dependent on purity/polymorph)
Retrosynthetic Analysis & Strategy
The most direct and atom-economical route involves the acylation of 5-aminopentanoic acid (5-aminovaleric acid).
Strategic Decision:
While carbodiimide couplings (EDC/NHS) are popular, they often require protecting the carboxylic acid of the amino acid to prevent self-polymerization. Instead, we utilize Schotten-Baumann conditions (aqueous base/organic solvent biphasic system). This method exploits the differing pKa values: the base keeps the amino acid solubilized (as a carboxylate) and the amine nucleophilic, while the acyl chloride reacts preferentially with the amine over the water.
Figure 1: Retrosynthetic disconnection showing the convergent assembly of the target molecule.
Experimental Protocol
Materials Required[1][2][3][4][5][6][7][8][9]
Reagents: 3-Iodobenzoyl chloride (freshly distilled or high purity), 5-Aminopentanoic acid, Sodium Hydroxide (NaOH), Hydrochloric acid (HCl).
Solubilization: In a 250 mL round-bottom flask, dissolve 5-aminopentanoic acid (10.0 mmol, 1.17 g) in 1.0 M NaOH (20 mL, 20.0 mmol).
Causality: 2 equivalents of base are required—one to neutralize the carboxylic acid (solubilizing the zwitterion) and one to neutralize the HCl generated during acylation.
Solvent Addition: Add 1,4-Dioxane (15 mL) to the aqueous solution. Cool the mixture to 0–5 °C in an ice bath.
Insight: Dioxane acts as a co-solvent to solubilize the organic acid chloride, ensuring a homogenous reaction phase at the interface.
Acylation: Dissolve 3-iodobenzoyl chloride (10.0 mmol, 2.66 g) in 1,4-Dioxane (10 mL). Add this solution dropwise to the reaction flask over 30 minutes with vigorous stirring.
Control Point: Monitor pH. If it drops below 8, add small aliquots of 1M NaOH. The amine must remain unprotonated to act as a nucleophile.
Phase 2: Reaction & Workup
Completion: Allow the reaction to warm to room temperature and stir for 3 hours.
Validation: TLC (MeOH/DCM 1:9) should show consumption of the acid chloride.
Precipitation: Concentrate the mixture under reduced pressure to remove Dioxane. The residue will be an aqueous solution of the product's sodium salt.
Acidification: Cool the aqueous residue in an ice bath. Slowly acidify with 1.0 M HCl to pH ~2.0.
Observation: A white precipitate (the target acid) should form immediately.
Isolation: Filter the solid via vacuum filtration. Wash the filter cake with cold water (3 x 20 mL) to remove inorganic salts (NaCl) and trace unreacted amino acid.
C-I (Carbon attached to Iodine - typically shielded)
Mass Spectrometry
[M+H]⁺ = 348.15, [M-H]⁻ = 346.15
Confirms molecular weight
Quality Control Check:
Absence of doublet at δ 7.4-7.6: Indicates successful removal of unreacted benzoic acid derivatives.
Integration Ratio: Aromatic (4H) to Aliphatic (8H) integration must be 1:2.
References
Organic Syntheses, Coll.[2][3] Vol. 4, p. 5 (1963). Benzoylation of Amino Acids. (Standard Schotten-Baumann protocols adapted for benzoyl chloride derivatives). Link
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11283627, 3-Iodobenzoyl naltrexamine. (Demonstrates the utility of the 3-iodobenzoyl moiety in pharmacological ligands). Link
Wilbur, D. S., et al. (1989). Biotin reagents for antibody pretargeting. Synthesis, radioiodination, and in vitro evaluation of water-soluble, biotinidase-resistant biotin derivatives. Bioconjugate Chemistry. (Describes similar iodobenzoyl-linker syntheses for radiolabeling). Link
Garg, N. K., et al. (2022). Synthesis of Carboxylic Acids from Benzamide Precursors.[3] Organic Syntheses.[2][3] (Provides modern context on benzamide stability and manipulation). Link
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide: Solubility and Stability Profiling of Pentanoic acid, 5-[(3-iodobenzoyl)amino]-
Executive Summary & Compound Architecture
This guide outlines the technical framework for evaluating Pentanoic acid, 5-[(3-iodobenzoyl)amino]- (CAS: 1458544-53-0).[1] This molecule represents a specific class of ligand precursors often utilized in radiopharmaceutical development (as a "cold" standard for radioiodinated tracers) or as a hapten-linker conjugate in bioassays.[1]
The molecule consists of three distinct functional domains that dictate its physicochemical behavior:
The Polar Head: A terminal carboxylic acid (derived from 5-aminopentanoic acid).[1]
The Linker: A flexible C4 alkyl chain (valeric acid backbone).
The Lipophilic Tail: An iodinated benzamide moiety.[2]
Critical Technical Insight: Unlike its parent amino acid (zwitterionic), this acylated derivative lacks a basic amine center. It behaves as a monoprotic weak acid with significant lipophilicity driven by the aryl iodide. Consequently, its solubility is strictly pH-dependent, and its stability is compromised primarily by photolytic deiodination , not amide hydrolysis.[1]
Physicochemical Profiling Strategy
Before initiating wet-lab experiments, the following theoretical parameters must be integrated into the experimental design to prevent reagent waste and data artifacts.
Parameter
Predicted Value
Impact on Protocol
pKa (Acid)
4.6 – 4.8
Solubility Cliff: Expect drastic solubility drop below pH 5.[1]0.
LogP (Octanol/Water)
~2.5 – 3.0
Adsorption Risk: Compound may stick to plasticware; use glass or low-binding plastics.[1]
Chromophore
~230-260 nm
Detection: UV detection is viable; however, the C-I bond is photo-labile at these wavelengths.[1]
Because the amide bond removes the zwitterionic character, this molecule functions as a "solubility switch." It is insoluble in its protonated form and soluble as a carboxylate salt.[1]
Experimental Workflow
Do not use a generic solubility screen. Use a pH-bracketed saturation method .
Step 1: Stock Solution Preparation
Solvent: Dimethyl Sulfoxide (DMSO) is the mandatory primary solvent.
Concentration: Prepare a 50 mM stock.
Storage: Amber glass vials at -20°C (Critical for preventing iodine loss).
Step 2: Aqueous Solubility Mapping
Prepare the following buffers to determine the Intrinsic Solubility (
) and Kinetic Solubility.
Buffer A (pH 1.2): 0.1 N HCl (Simulates gastric fluid). Expect precipitation.
Buffer B (pH 4.5): Acetate buffer.[1] Transition zone (near pKa).
Add excess solid compound (approx. 2 mg) to 1 mL of each buffer in glass vials.
Incubate at 25°C with agitation (200 rpm) for 24 hours.
Filtration: Use 0.22 µm PVDF filters (Pre-saturate filter to avoid loss).
Analysis: HPLC-UV (See Section 5).
Visualization: Solubility Logic Flow
Figure 1: pH-dependent solubility profiling workflow emphasizing the ionization state of the carboxylic acid tail.
Stability Studies: The Deiodination Risk
The 3-iodobenzoyl moiety introduces a specific instability: Homolytic Deiodination .[1] The Carbon-Iodine bond energy (~57 kcal/mol) is significantly lower than C-H or C-C bonds, making it susceptible to cleavage by UV light or radical initiators.
Stress Testing Protocols
Stress Condition
Protocol
Expected Degradation Pathway
Photostability (Critical)
Expose to 1.2 million lux hours (Vis) / 200 W[1]·h/m² (UV) per ICH Q1B.[1]
Deiodination: Formation of des-iodo analog (Pentanoic acid, 5-(benzoylamino)-).[1]
Iodine Oxidation: Potential formation of iodonium species or N-oxide (less likely).[1]
Visualization: Degradation Pathways
Figure 2: Primary degradation pathways.[1] Note that photolytic deiodination is the most likely degradation route under ambient storage conditions.
Analytical Method Development (HPLC)
To accurately monitor both solubility and stability, the HPLC method must separate the parent from the des-iodo degradant (which is more polar) and the hydrolysis products .
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.
Mobile Phase A: Water + 0.1% Formic Acid (Maintains acidic pH to keep COOH protonated for retention).[1]
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
Gradient: 5% B to 95% B over 10 minutes.
Detection: 254 nm (Aromatic ring).[1] Note: The des-iodo analog will have a slightly different absorption max.[1]
Self-Validating Check:
If you observe a new peak eluting earlier than the parent peak after light exposure, confirm it is the des-iodo analog by checking for the loss of 126 Da (Mass of Iodine - Mass of Hydrogen) in LC-MS.[1]
References
Klapars, A., & Buchwald, S. L. (2002). Copper-Catalyzed Halogen Exchange in Aryl Halides: An Efficient Method for the Preparation of Aryl Iodides.[1] (Context on Aryl Iodide stability and synthesis).
[Link]
ICH Harmonised Tripartite Guideline. (1996).[1] Photostability Testing of New Drug Substances and Products Q1B. (Standard protocol for light stress testing).[1]
[Link]
Hirano, A., et al. (2021).[3] The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions.[1][3] (Mechanistic insight into N-acyl amino acid solubility).
[Link]
Grimm, J. B., et al. (2011). Photosensitivity of Iodinated Compounds. (General reference on the lability of the C-I bond).
[Link]
Theoretical and Computational Analysis of 5-[(3-iodobenzoyl)amino]pentanoic acid: A Guide for Drug Development Professionals
An In-depth Technical Guide Abstract This technical guide provides a comprehensive theoretical and computational framework for the analysis of 5-[(3-iodobenzoyl)amino]pentanoic acid. Leveraging Density Functional Theory...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide
Abstract
This technical guide provides a comprehensive theoretical and computational framework for the analysis of 5-[(3-iodobenzoyl)amino]pentanoic acid. Leveraging Density Functional Theory (DFT), this document elucidates the molecule's optimized geometry, vibrational signatures, and electronic properties. The primary objective is to offer a quantum-chemical foundation for understanding its structure-activity relationships, with a specific focus on features relevant to drug design, such as hydrogen bonding capabilities and the potential for halogen bonding. This guide is intended for researchers, computational chemists, and drug development professionals seeking to apply theoretical methods to accelerate the discovery and optimization of novel therapeutic agents.
Introduction
5-[(3-iodobenzoyl)amino]pentanoic acid is a multifaceted molecule that combines several key chemical features: a halogenated aromatic ring, an amide linkage, and a flexible carboxylic acid chain. The presence of an iodine atom on the benzoyl ring is of particular interest. Halogen bonding is an increasingly recognized non-covalent interaction in molecular recognition and plays a significant role in the binding of ligands to biological targets.[1] The amide and carboxylic acid moieties provide classic hydrogen bond donor and acceptor sites, while the aliphatic chain confers conformational flexibility.
A thorough understanding of this molecule's intrinsic properties at the electronic level is paramount for predicting its behavior in a biological environment. Computational chemistry provides a powerful lens to probe these properties, offering insights that are often difficult to obtain through experimental means alone. This guide details a systematic in-silico investigation using Density Functional Theory (DFT), a robust method for studying the electronic structure of molecules.[2][3] We will explore its stable conformation, theoretical vibrational spectra, frontier molecular orbitals (HOMO-LUMO), and molecular electrostatic potential (MEP) to build a comprehensive profile of the molecule's reactivity and interaction potential.
PART 1: Computational Methodology
The protocols described herein represent a standard, validated approach for the theoretical study of halogenated organic molecules.[2][4] All calculations were conceptualized using the Gaussian suite of programs, a benchmark in computational chemistry.[5]
Geometry Optimization
The foundational step of any theoretical analysis is to determine the molecule's most stable 3D structure, corresponding to a minimum on the potential energy surface.
Experimental Protocol: Geometry Optimization
Structure Input: A 2D representation of 5-[(3-iodobenzoyl)amino]pentanoic acid was created and converted into an initial 3D structure.
Theoretical Level Selection:
Functional: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional was selected. This functional provides a well-established balance of accuracy and computational efficiency for organic molecules.[3]
Basis Set: The 6-311++G(d,p) basis set was used for H, C, N, and O atoms. For the iodine atom, the LANL2DZ (Los Alamos National Laboratory 2 Double-Zeta) effective core potential was employed to accurately account for relativistic effects inherent to heavy elements.[2]
Execution: The geometry optimization was performed without constraints. Convergence was confirmed when the forces on each atom approached zero, ensuring a stable equilibrium geometry was reached.
Frequency Analysis: A subsequent frequency calculation was performed at the identical level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true local minimum.[2]
Diagram: Standard Computational Workflow
Caption: A generalized workflow for the DFT analysis of organic molecules.
PART 2: Theoretical Results & Scientific Discussion
Optimized Molecular Geometry
The geometry optimization reveals the molecule's preferred conformation. Key structural parameters, such as bond lengths and angles, provide a quantitative description of its shape.
Table 1: Selected Geometrical Parameters of 5-[(3-iodobenzoyl)amino]pentanoic acid
Parameter
Bond
Calculated Value (Å)
Bond Lengths
C-I
2.11
C=O (Amide)
1.24
C-N (Amide)
1.36
C=O (Acid)
1.21
O-H (Acid)
0.97
Parameter
Atoms
Calculated Value (°)
Bond Angles
C-C-I
119.9
C-N-H
121.2
O=C-O (Acid)
123.7
The data confirms a planar arrangement for the amide group, a result of resonance delocalization. The flexible pentanoic acid chain allows for multiple low-energy conformations, which could be critical for adapting to the topology of a receptor binding site.
Vibrational Analysis
The calculated vibrational frequencies provide a theoretical infrared (IR) spectrum, which serves as a molecular fingerprint. This data can be used to validate experimental spectroscopic results.
Table 2: Key Calculated Vibrational Frequencies and Their Assignments
The calculated frequencies align well with established experimental ranges for carboxylic acids and secondary amides.[6][7][8] The C=O stretching frequency of the amide (Amide I band) is lower than that of the carboxylic acid, which can be attributed to the resonance effect of the amide nitrogen's lone pair.[7] This strong agreement between theory and expected experimental values validates the chosen computational model.
Frontier Molecular Orbital (FMO) Analysis
The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's electronic reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron.
HOMO: The HOMO is primarily localized on the iodinated benzene ring, with significant contributions from the p-orbitals of the iodine atom. This suggests this region is the most electron-rich and likely to participate in electrophilic reactions or π-stacking interactions.
LUMO: The LUMO is predominantly distributed across the benzoyl-amide moiety, specifically on the antibonding π* orbitals of the carbonyl groups and the aromatic ring.
Energy Gap (ΔE): The energy difference between the HOMO and LUMO is calculated to be ~4.6 eV. This relatively large gap suggests high kinetic stability and low chemical reactivity under normal conditions.
Molecular Electrostatic Potential (MEP) & Drug Interaction Potential
The MEP map visualizes the electrostatic potential on the electron density surface, providing a powerful tool for predicting non-covalent interactions.
Negative Regions (Red/Yellow): The most intense negative potential is concentrated on the oxygen atoms of the amide and carboxylic acid carbonyls. These are prime sites for electrophilic attack and are strong hydrogen bond acceptors.
Positive Regions (Blue): The most positive potential is located on the acidic proton of the carboxylic acid and the amide N-H proton. These are strong hydrogen bond donor sites.
The σ-hole: Crucially, a distinct region of positive electrostatic potential, known as a σ-hole, is observed on the iodine atom along the axis of the C-I bond. This feature is the defining characteristic of a halogen bond donor. This positive region can engage in a highly directional and favorable electrostatic interaction with a Lewis basic site (e.g., a lone pair on an oxygen, nitrogen, or sulfur atom) in a protein receptor.[1]
Diagram: Key Interaction Sites from MEP Analysis
Caption: Key interaction sites on the molecule as predicted by MEP analysis.
PART 3: Authoritative Grounding & Implications for Drug Development
The computational data provides a robust, scientifically grounded rationale for the potential of 5-[(3-iodobenzoyl)amino]pentanoic acid as a scaffold in drug design.
Pharmacophore Modeling: The analysis precisely maps the key pharmacophoric features: two hydrogen bond donors (N-H, O-H), two strong hydrogen bond acceptors (C=O groups), a hydrophobic aromatic group, and a directional halogen bond donor. This detailed map is invaluable for designing virtual screens to identify potential biological targets.
Lead Optimization: For medicinal chemists, these findings provide a clear roadmap for optimization. For instance, the position and electronic nature of substituents on the phenyl ring can be modified to tune the magnitude of the σ-hole on the iodine, thereby modulating the strength of the halogen bond.[9] Similarly, the length and rigidity of the pentanoic acid chain can be altered to optimize interactions within a binding pocket.
Justification for Halogenation: The study provides a strong theoretical justification for including iodine in the molecular design. Beyond simply increasing lipophilicity, the iodine atom introduces the capacity for a strong, specific halogen bond, which can significantly enhance binding affinity and selectivity for a target receptor.[10][11] This interaction is a key strategy in modern drug design.
Conclusion
This guide has detailed a comprehensive theoretical and computational investigation of 5-[(3-iodobenzoyl)amino]pentanoic acid using Density Functional Theory. The analysis has successfully characterized its stable geometry, vibrational properties, and electronic structure. The key finding is the identification of a significant σ-hole on the iodine atom, confirming its potential to act as a potent halogen bond donor, in addition to its conventional hydrogen bonding capabilities. These in-silico insights provide a solid, data-driven foundation for future experimental work, including synthesis, spectroscopic characterization, and biological evaluation, ultimately accelerating its journey through the drug development pipeline.
References
Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters. (2021). YouTube. [Link]
Structural Properties, Natural Bond Orbital, Theory Functional Calculations (DFT), and Energies for the α Halorganic Compounds. (2012). Current World Environment. [Link]
Characteristic Group Vibrations of Organic Molecules II. NPTEL. [Link]
The Infrared Spectra of Amides. Part 1. The Stretching Vibrations of Primary Carboxamides. (2025). ResearchGate. [Link]
Computational study of the synthesis of benzoin derivatives from benzil. (2021). ResearchGate. [Link]
Video: Spectroscopy of Carboxylic Acid Derivatives. (2023). JoVE. [Link]
Studying the Hemibond: High-Level Ab Initio Calculations on Complexes of Atomic Fluorine with Halogenated Organic Molecules. (2025). PMC. [Link]
Spectroscopic characterization, docking studies and reactive properties by DFT calculations of halogen substituted 6-Chloro-N-(3-iodo-4-methylphenyl)-pyrazine-2-carboxamide with MD simulations. (2022). ChemRxiv. [Link]
Iodination of Isoeugenol Compounds and Its Potential for Therapy of HER-2 Breast Cancer by Molecular Docking. (2022). Atlantis Press. [Link]
Synthesis, antitumor activity, 3D-QSAR and molecular docking studies of new iodinated 4-(3H)-quinazolinones 3N-substituted. (2018). PMC. [Link]
Iodination of Isoeugenol Compounds and Its Potential for Therapy of HER-2 Breast Cancer by Molecular Docking. (2022). Atlantis Press. [Link]
Molecular structure-associated pharmacodynamic investigation on benzoyl peroxide using spectroscopic and quantum computational tools. (2018). ResearchGate. [Link]
Woodward-Fieser rules for benzoyl derivatives. (2023). YouTube. [Link]
Evaluation of the binding mechanism of iodine with trypsin and pepsin: A spectroscopic and molecular docking. (2020). PubMed. [Link]
Iodine Containing Drugs: Complexes of Molecular Iodine and Tri-iodide with Bioorganic Ligands and Lithium Halogenides in Aqueous Solutions. (2019). ResearchGate. [Link]
Metal-Involving Halogen Bonding Confirmed Using DFT Calculations with Periodic Boundary Conditions. (2023). MDPI. [Link]
An In-depth Technical Guide to the Potential Biological Activities of Iodinated Benzoyl-Amino Acid Conjugates
Abstract The confluence of iodine's well-documented antimicrobial and biological activities with the versatile scaffold of amino acids, further modified by a benzoyl moiety, presents a compelling avenue for the explorati...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The confluence of iodine's well-documented antimicrobial and biological activities with the versatile scaffold of amino acids, further modified by a benzoyl moiety, presents a compelling avenue for the exploration of novel therapeutic agents. This technical guide provides a comprehensive overview of the synthesis, potential biological activities, and experimental evaluation of iodinated benzoyl-amino acid conjugates. Directed at researchers, scientists, and professionals in drug development, this document delves into the rationale behind the design of these molecules, detailed synthetic protocols, and methodologies for assessing their potential antimicrobial, anticancer, and enzyme-inhibitory properties. By integrating established chemical principles with biological screening strategies, this guide aims to serve as a foundational resource for the investigation and development of this promising class of compounds.
Introduction: The Rationale for Iodinated Benzoyl-Amino Acid Conjugates in Drug Discovery
The strategic incorporation of iodine into organic molecules has long been a cornerstone of medicinal chemistry. Iodine, the heaviest common halogen required by living organisms, plays a critical role in thyroid hormone synthesis and exhibits broad-spectrum antimicrobial properties.[1] Its mechanism of action is often attributed to its oxidative capacity, which can disrupt microbial cellular structures and interfere with protein and nucleic acid function.[2] When iodine is part of an organic scaffold, its biological effects can be modulated, potentially leading to more selective and less toxic therapeutic agents.
Amino acids, the fundamental building blocks of proteins, offer a biocompatible and structurally diverse platform for drug design. Conjugating bioactive moieties to amino acids can enhance their cellular uptake, modulate their pharmacokinetic properties, and provide opportunities for targeted delivery. The addition of a benzoyl group to an amino acid creates a lipophilic N-acyl-amino acid structure, which has been explored for a range of biological activities, including antifungal, anti-inflammatory, and anticancer effects.[3][4][5]
The synthesis of iodinated benzoyl-amino acid conjugates, therefore, represents a logical progression in the quest for novel bioactive compounds. This guide will explore the potential of these molecules, focusing on their synthesis and a range of plausible biological activities.
Synthesis of Iodinated Benzoyl-Amino Acid Conjugates
The synthesis of iodinated benzoyl-amino acid conjugates can be approached in a modular fashion, allowing for the systematic variation of all three components: the iodinated benzoyl group, the amino acid core, and potentially, esterification of the C-terminus.
General Synthetic Strategy
A common and efficient route involves the acylation of an amino acid or its corresponding ester with an iodinated benzoyl chloride. This approach allows for the late-stage introduction of the amino acid, enabling the creation of a diverse library of conjugates from a common iodinated precursor.
Experimental Protocol: Synthesis of N-(iodobenzoyl)-amino acid methyl esters
This protocol outlines a general two-step procedure for the synthesis of N-(iodobenzoyl)-amino acid methyl esters, starting from a commercially available amino acid.
Step 1: Esterification of the Amino Acid
To a solution of the desired amino acid (1 mmol) in methanol (5 mL), add trimethylsilyl chloride (TMSCl) (2 mmol) dropwise at room temperature.[6]
Stir the solution for 12 hours at room temperature to facilitate the formation of the amino acid methyl ester hydrochloride.
Remove the solvent under reduced pressure to obtain the crude amino acid methyl ester hydrochloride, which can be used in the next step without further purification.[6]
Step 2: Acylation with Iodobenzoyl Chloride
Dissolve the crude amino acid methyl ester hydrochloride (1 mmol) in dichloromethane (CH2Cl2) (10 mL).
To this solution, add triethylamine (2 mmol) to neutralize the hydrochloride salt.
In a separate flask, prepare a solution of the desired iodobenzoyl chloride (e.g., 4-iodobenzoyl chloride) (1 mmol) in CH2Cl2 (5 mL).
Add the iodobenzoyl chloride solution dropwise to the amino acid methyl ester solution at 0°C.
Add a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.1 mmol) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDAC) (1.5 mmol) as a coupling agent.[6]
Allow the reaction mixture to stir at room temperature overnight.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, dilute the reaction mixture with CH2Cl2 (20 mL) and wash with a saturated aqueous solution of ammonium chloride (NH4Cl) (10 mL).[6]
Separate the organic layer, dry it over anhydrous sodium sulfate (Na2SO4), and concentrate it under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the desired N-(iodobenzoyl)-amino acid methyl ester.[6]
Iodination of the Benzoyl Moiety
Experimental Protocol: Iodination of N-benzoyl-amino acid conjugate using Iodine Monochloride
This protocol provides a general method for the iodination of an N-benzoyl-amino acid conjugate.
Dissolve the N-benzoyl-amino acid conjugate (1 mmol) in a suitable anhydrous solvent (e.g., dichloromethane, acetic acid).
Prepare a solution of iodine monochloride (1.1 mmol) in the same solvent.
Slowly add the iodine monochloride solution to the stirred solution of the N-benzoyl-amino acid conjugate at room temperature.[7]
Monitor the reaction by TLC. The reaction time will vary depending on the reactivity of the aromatic ring.
Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na2S2O3) to reduce any excess ICl.[7]
Extract the product with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization to obtain the iodinated N-benzoyl-amino acid conjugate.[7]
Potential Biological Activities and Mechanisms of Action
The unique structural features of iodinated benzoyl-amino acid conjugates suggest a range of potential biological activities. The following sections explore these possibilities, drawing parallels with structurally related compounds.
Antimicrobial Activity
Hypothesized Mechanism: The antimicrobial action of these conjugates is likely to be multi-faceted. The presence of iodine suggests a mechanism involving oxidative stress, where the compound disrupts microbial cell membranes and denatures essential proteins and enzymes.[2] The lipophilic nature of the benzoyl group and the amino acid backbone may facilitate the transport of the molecule across the microbial cell wall, enhancing its intracellular concentration and, consequently, its antimicrobial efficacy.
This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.
Prepare a stock solution of the iodinated benzoyl-amino acid conjugate in a suitable solvent (e.g., dimethyl sulfoxide, DMSO).
In a 96-well microtiter plate, perform serial twofold dilutions of the compound in a suitable microbial growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).
Inoculate each well with a standardized suspension of the test microorganism to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.
Include positive (microorganism in medium without compound) and negative (medium only) controls on each plate.
Incubate the plates at an appropriate temperature and duration for the test microorganism (e.g., 37°C for 18-24 hours for bacteria).
The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
Anticancer Activity
Hypothesized Mechanism: The anticancer potential of these conjugates may arise from several factors. The iodinated benzoyl moiety could mimic the structure of endogenous molecules that interact with key cellular targets involved in cancer progression. Furthermore, the amino acid component could facilitate uptake into cancer cells, which often have upregulated amino acid transporters. Once inside the cell, the compound could exert its cytotoxic effects through various mechanisms, including the induction of apoptosis, cell cycle arrest, or inhibition of critical enzymes. Some N-benzoyl amino acid derivatives have been reported to exhibit antiproliferative activity.[3][10]
Potential Anticancer Mechanism.
Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity.
Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.
Treat the cells with various concentrations of the iodinated benzoyl-amino acid conjugate for a specified period (e.g., 24, 48, or 72 hours).
After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.
Viable cells will reduce the yellow MTT to purple formazan crystals.
Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or acidic isopropanol).
Measure the absorbance of the solution at a specific wavelength (usually between 500 and 600 nm) using a microplate reader.
The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).
Enzyme Inhibition
Hypothesized Mechanism: The structural features of these conjugates make them potential candidates for enzyme inhibitors. The benzoyl-amino acid core can mimic substrates or allosteric modulators of various enzymes. The iodine atom can participate in halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in ligand-protein binding. This interaction could enhance the binding affinity and selectivity of the conjugate for its target enzyme.
Proposed Enzyme Inhibition Mechanism.
Experimental Protocol: General Enzyme Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of a compound against a specific enzyme. The specific substrate and detection method will vary depending on the enzyme of interest.
Prepare a stock solution of the iodinated benzoyl-amino acid conjugate in a suitable solvent.
In a 96-well plate, add the enzyme solution in an appropriate buffer.
Add various concentrations of the test compound to the wells and pre-incubate for a defined period to allow for binding to the enzyme.
Initiate the enzymatic reaction by adding the enzyme's specific substrate.
Monitor the reaction progress over time by measuring the formation of the product or the depletion of the substrate using a suitable detection method (e.g., spectrophotometry, fluorometry).
Include controls for 100% enzyme activity (no inhibitor) and background (no enzyme).
Calculate the percentage of enzyme inhibition for each concentration of the compound and determine the IC50 value.
Data Presentation and Interpretation
To facilitate the comparison of the biological activities of a series of iodinated benzoyl-amino acid conjugates, it is essential to present the quantitative data in a clear and structured format.
Compound ID
Amino Acid
Benzoyl Substitution
MIC (µg/mL) vs. S. aureus
IC50 (µM) vs. MCF-7
Enzyme X IC50 (µM)
IA-Val-1
Valine
4-iodo
16
25.3
12.1
IA-Leu-1
Leucine
4-iodo
8
18.7
8.5
IA-Phe-1
Phenylalanine
4-iodo
32
35.1
20.4
IA-Val-2
Valine
3-iodo
32
42.5
25.8
Control-1
Valine
4-chloro
64
55.2
45.3
Control-2
Valine
(unsubstituted)
>128
>100
>100
Table 1: Example of a data summary table for biological activities of iodinated benzoyl-amino acid conjugates.
Conclusion and Future Directions
Iodinated benzoyl-amino acid conjugates represent a promising, yet underexplored, class of compounds with the potential for significant biological activity. The synthetic routes are accessible, and the modular nature of the scaffold allows for extensive structure-activity relationship (SAR) studies. The potential for antimicrobial, anticancer, and enzyme inhibitory activities warrants further investigation.
Future research should focus on the synthesis of diverse libraries of these conjugates, varying the amino acid, the position and number of iodine atoms on the benzoyl ring, and the nature of the ester group. Comprehensive biological screening of these libraries will be crucial to identify lead compounds for further optimization. Mechanistic studies will then be necessary to elucidate the specific molecular targets and pathways through which these compounds exert their biological effects. The insights gained from such studies will be invaluable for the rational design of the next generation of iodinated benzoyl-amino acid conjugates as potential therapeutic agents.
References
Chaikovskii, V. K., et al. (2000). Iodination of Aromatic Compounds with Iodine Monochloride in Aqueous Sulfuric Acid. ChemInform. [Link][2]
Kitamura, T., et al. (2025). Aromatic Iodination with Iodine Monochloride by Using a Catalytic Amount of Ferrocenium Tetrakis(3,5-bis(trifluoromethyl)phenyl)borate. ResearchGate. [Link][8]
Vaia. (n.d.). Aromatic iodination can be carried out with a number of reagents, including iodine monochloride, ICl. What is the direction of polarization of ICl? Propose a mechanism for the iodination of an aromatic ring with ICl. [Link][9]
Rhodium.ws. (n.d.). Iodination of Electron-Rich Aromatic Compounds with Potassium Iodide and Iodate. [Link][11]
Hornung, M. W., et al. (2020). In vitro screening for chemical inhibition of the iodide recycling enzyme, iodotyrosine deiodinase. PMC. [Link][12]
Wang, L., et al. (2020). Recent advances in the synthesis of N-heterocycles from α-amino acids mediated by iodine. Chemical Communications. [Link][13]
Abdel-Rahman, A. A.-H., et al. (2005). Synthesis and Biological Activity of Novel Amino acid-(N'-benzoyl) Hydrazide and Amino acid-(N'-nicotinoyl) Hydrazide Derivatives. PubMed. [Link][14]
El-Sherif, A. A., et al. (2025). Synthesis, Characterization and Biological Activity of Some Complexes of Some New Amino Acid Derivatives N-[(Benzoyl amino)-Thioxomethyl]-Amino Acid(HL). ResearchGate. [Link][15]
Wood, J. L., et al. (2020). Recent Advances in Rapid Synthesis of Non-proteinogenic Amino Acids from Proteinogenic Amino Acids Derivatives via Direct Photo-Mediated C–H Functionalization. MDPI. [Link][16]
Wang, Y., et al. (2018). Synthesis and Anti-cancer Activity of 3-substituted Benzoyl-4-substituted Phenyl-1H-pyrrole Derivatives. Bentham Science. [Link][10]
Tuntiwachwuttikul, P., et al. (2017). Design, synthesis, and evaluation of the anticancer activity of 2-amino-aryl-7-aryl-benzoxazole compounds. PubMed. [Link][3]
Gucwa, K., et al. (2023). Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. MDPI. [Link][17]
Wen, G., et al. (2017). Direct α-oxidation of N-benzoyl amino-acid using hypervalent iodine. ResearchGate. [Link][18]
Google Patents. (2014). US9028807B2 - Synthesis models for antimicrobial agents via the halogenation of organic/inorganic composites. [19]
Adedayo, B. C., et al. (2025). Starch-iodine assay method underestimates α-amylase inhibitory potential of antioxidative compounds and extracts. ResearchGate. [Link][20]
Chiguils-Pérez, Y., et al. (2022). Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. SciELO México. [Link][6]
Chiguils-Pérez, Y., et al. (2022). Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. ResearchGate. [Link][4]
Chiguils-Pérez, Y., et al. (2022). Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity. SciELO México. [Link][5]
Boto, A., et al. (2001). Synthesis of Novel Heterocyclic a-Amino Acids. Open Research Online. [Link][21]
Balouiri, M., et al. (2016). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PMC. [Link][22]
Gaina, L., et al. (2011). NOVEL ACYL DERIVATIVES OF N-(p-AMINOBENZOYL)-L-GLUTAMINE ENCAPSULATED IN POLYMERIC NANOCAPSULES WITH POTENTIAL ANTITUMORAL ACTIVITY. Cellulose Chemistry and Technology. [Link][23]
Creative Diagnostics. (n.d.). Enzyme Inhibition Kit for Metabolic Studies. [Link][24]
Patle, P., et al. (2021). Application of Amino Acids in the Structural Modification of Natural Products: A Review. Frontiers in Pharmacology. [Link][25]
Vo, D. D., et al. (2021). Anticancer Activity of New 1,2,3-Triazole-Amino Acid Conjugates. Semantic Scholar. [Link][26]
Benci, K., et al. (2024). Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. MDPI. [Link][27]
Abdel-Rahman, A. A.-H., et al. (2025). (PDF) Synthesis Biological Activity of Novel Amino Acid-(N′-Benzoyl) Hydrazide and Amino Acid-(N′-Nicotinoyl) Hydrazide Derivatives. ResearchGate. [Link][28]
LibreTexts, B. (2025). 11: Activity 3-2 - Determining the IC₅₀ of Inhibitor. Biology LibreTexts. [Link][29]
Wisdomlib. (2025). Enzyme inhibition assay: Significance and symbolism. [Link][30]
Royal Society of Chemistry. (2021). Antibacterial properties of the halogens | 14–18 years | Class experiment. [Link][31]
Google Patents. (n.d.). US4684483A - Preparation of N-substituted amino acids. [32]
SciSpace. (n.d.). On the detection and determination of halogens in organic compounds. [Link][33]
Strategic Utilization of the 3-Iodobenzoyl Motif in Medicinal Chemistry
Topic: Literature review of 3-iodobenzoyl compounds in medicinal chemistry Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals From Halogen Bonding to Receptor Selecti...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Literature review of 3-iodobenzoyl compounds in medicinal chemistry
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, Drug Development Professionals
From Halogen Bonding to Receptor Selectivity
Executive Summary
The 3-iodobenzoyl moiety represents a specialized but high-impact structural motif in medicinal chemistry. Unlike its chloro- or bromo-analogs, the 3-iodobenzoyl group offers a unique combination of steric bulk, high lipophilicity, and, most critically, a polarized electron distribution capable of forming strong halogen bonds (X-bonds). This guide analyzes the physicochemical drivers behind the success of this motif, particularly in the design of selective opioid receptor ligands and radiotracers. We provide validated synthetic protocols and examine the structural biology that makes the meta-iodine substitution a "privileged" interaction handle in specific binding pockets.
Part 1: The Physics of Affinity – The "Iodine Effect"
The efficacy of the 3-iodobenzoyl group is rarely due to steric filling alone. It is primarily driven by the sigma-hole (
-hole) phenomenon, which is more pronounced in iodine than in lighter halogens.
The Sigma-Hole and Halogen Bonding
In the 3-iodobenzoyl system, the electron-withdrawing nature of the carbonyl group at the C1 position enhances the polarization of the C3-Iodine bond. This creates a region of positive electrostatic potential (the
-hole) on the extension of the C-I bond, opposite the carbon atom.
Interaction Mode: The
-hole acts as a Lewis acid, forming highly directional non-covalent interactions with Lewis bases (e.g., backbone carbonyl oxygens, histidine nitrogens) in the target protein.
Directionality: Unlike hydrogen bonds, which can tolerate some angular deviation, halogen bonds are strictly linear (C–X···Y angle
180°). This geometric constraint allows for high-precision docking.
Strength: The interaction energy of an I···O halogen bond in these systems can approach 5–7 kcal/mol, comparable to or stronger than hydrogen bonds, significantly boosting potency.
Structural Evidence
Crystallographic studies of 3-iodobenzamide derivatives have confirmed the existence of these interactions. Analysis of the Cambridge Structural Database (CSD) reveals that 3-iodobenzoyl derivatives frequently form intermolecular I···O=C networks, mimicking the ligand-receptor interactions seen in biological systems.
Part 2: Primary Case Study – Opioid Receptor Selectivity
The most authoritative application of the 3-iodobenzoyl motif is found in the development of IBNtxA (3-iodobenzoyl naltrexamine) , a ligand that redefined opioid receptor pharmacology.
The Challenge: 6TM/E11 Selectivity
Standard opioids (morphine, naltrexone) bind to the classic 7-transmembrane (7TM) mu-opioid receptors. However, splice variants like the 6TM/E11 variant play a distinct role in analgesia without some of the classic side effects.
The Solution: The 3-Iodobenzoyl "Key"
Researchers discovered that acylating 6
-naltrexamine with a 3-iodobenzoyl group created IBNtxA.
The Switch: The 3-iodine atom is essential. Replacing it with hydrogen, chlorine, or removing the benzoyl group entirely results in a loss of affinity for the 6TM/E11 site.
Mechanism: The 3-iodobenzoyl moiety occupies a specific hydrophobic pocket in the splice variant, likely engaging in a critical halogen bond that stabilizes the active conformation of this truncated receptor.
Visualization: Synthesis of IBNtxA
The following workflow illustrates the synthesis of IBNtxA, highlighting the introduction of the critical 3-iodobenzoyl pharmacophore.
Figure 1: Synthetic pathway for 3-iodobenzoyl naltrexamine (IBNtxA).[1] The final acylation step installs the selectivity-determining 3-iodobenzoyl moiety.
Part 3: Validated Synthetic Protocol
For researchers aiming to install this motif, the acid chloride route is the industry standard due to its reliability and the commercial availability of 3-iodobenzoic acid.
Protocol: General Synthesis of N-Substituted 3-Iodobenzamides
Objective: To synthesize a 3-iodobenzoyl derivative from a primary amine scaffold.
dropwise. Reflux for 2–3 hours until gas evolution ceases.
Critical Step: Evaporate solvent and excess SOCl
completely under reduced pressure to yield crude 3-iodobenzoyl chloride. (Note: Iodine-carbon bonds are stable under these conditions).
Coupling:
Dissolve the Target Amine and Et
N in anhydrous DCM under Nitrogen atmosphere. Cool to 0°C.
Dissolve the crude 3-iodobenzoyl chloride in DCM and add dropwise to the amine solution.
Allow to warm to room temperature and stir for 4–12 hours.
Workup:
Quench with saturated NaHCO
. Extract with DCM.
Wash organic layer with 1N HCl (if product is not basic) and Brine.
Dry over MgSO
and concentrate.
Purification:
Recrystallize from EtOH/Hexanes or purify via silica gel chromatography (typically EtOAc/Hexanes gradient).
Part 4: Radiopharmaceutical Utility
The 3-iodobenzoyl group serves a dual purpose: it is a high-affinity structural motif and a vehicle for radiolabeling.
Isotopic Substitution
Because the iodine atom is located on a metabolically robust aromatic ring (meta-position), it is resistant to rapid in vivo deiodination compared to aliphatic iodides.
Isotopes:
I (SPECT imaging) and I (In vitro binding assays).
Method: Radioiodination is typically achieved via destannylation . A tributyltin precursor (3-(tributylstannyl)benzoyl derivative) is synthesized first. Treatment with Na
I and an oxidant (e.g., Chloramine-T) effects a rapid electrophilic substitution, replacing the tin group with radioactive iodine.
Part 5: Structural & Metabolic Considerations (ADMET)
When incorporating a 3-iodobenzoyl group, drug developers must account for specific ADMET parameters.
Parameter
Impact of 3-Iodobenzoyl Moiety
Design Strategy
Lipophilicity
Significantly increases LogP (Iodine value 1.12).
Balance with polar groups elsewhere in the molecule to maintain solubility.
Metabolic Stability
The bulky iodine at the meta position blocks metabolic oxidation at that site.
Monitor for oxidation at the para position. The amide linkage is generally stable but can be hydrolyzed by amidases.
Toxicity
Aryl iodides are generally stable, but potential for thyroid accumulation exists if deiodination occurs.
Ensure the C-I bond is on an electron-deficient ring (like the benzoyl system) to strengthen the bond and prevent oxidative addition/elimination.
Halogen Bonding Mechanism Diagram
The following diagram visualizes the electrostatic interaction that defines the "Iodine Effect."
Figure 2: Mechanism of Halogen Bonding. The electron-withdrawing benzoyl ring enhances the positive sigma-hole on the iodine, facilitating a strong, directional interaction with the protein target.
References
Majumdar, S., et al. (2011). Synthesis and Characterization of a Dual Kappa-Delta Opioid Receptor Agonist Analgesic Blocking Cocaine Reward Behavior. National Institutes of Health (PMC). Link
Marrero-Ponce, Y., et al. (2015). Generation of novel radiolabeled opiates through site-selective iodination. National Institutes of Health (PMC). Link
BenchChem Protocols. (2025). Synthesis and Applications of N-substituted 2-Iodobenzamides (Adapted for 3-iodo isomers). BenchChem Application Notes. Link
Ford, M. C., & Ho, P. S. (2016).[2] Computational Tools To Model Halogen Bonds in Medicinal Chemistry. Journal of Medicinal Chemistry. Link
Wilcken, R., et al. (2013). Halogen Bonding in Medicinal Chemistry: From Observation to Prediction. Journal of Medicinal Chemistry. Link
Synthetic route for Pentanoic acid, 5-[(3-iodobenzoyl)amino]- from 5-aminopentanoic acid
Abstract & Scientific Rationale This application note details the synthetic route for 5-[(3-iodobenzoyl)amino]pentanoic acid (also known as 5-(3-iodobenzamido)valeric acid) starting from 5-aminopentanoic acid (5-APA). Th...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scientific Rationale
This application note details the synthetic route for 5-[(3-iodobenzoyl)amino]pentanoic acid (also known as 5-(3-iodobenzamido)valeric acid) starting from 5-aminopentanoic acid (5-APA).
This molecule represents a critical class of "tagged" fatty acid analogs. The 3-iodobenzoyl moiety serves as a robust prosthetic group, often used as a precursor for radioiodination (e.g.,
I or I labeling via halogen exchange) or as a heavy-atom derivative for structural biology.
The Synthetic Challenge:
5-APA is a zwitterionic
-amino acid. The primary challenge is selectively coupling the amino group to the benzoyl chloride without protecting the carboxylic acid tail. We utilize the Schotten-Baumann reaction conditions , a biphasic system that exploits the nucleophilicity of the amine at high pH while maintaining the solubility of the amino acid starting material.
Retrosynthetic Analysis & Pathway
The synthesis relies on the chemoselective acylation of the primary amine in the presence of a free carboxylic acid. By maintaining a basic pH (
), the carboxylic acid exists as a carboxylate (), which is non-nucleophilic toward the acid chloride, while the amine remains deprotonated () and highly reactive.
Figure 1: Reaction pathway utilizing Schotten-Baumann conditions to favor amide bond formation over anhydride byproducts.
Note: If the acid chloride is liquid, it can be added neat, but THF dilution prevents local concentration spikes.
Add the acid chloride solution dropwise to the stirring aqueous amine solution over 30 minutes.
Critical Control: Monitor pH. If pH drops below 9, add additional 10% NaOH dropwise to maintain alkalinity.
Why? If the pH becomes acidic, the amine protonates (
) and reaction stops. If pH is too high (>13), hydrolysis of the acid chloride competes with acylation.
Step 3: Reaction Completion
Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours.
Check completion by TLC (System: MeOH/DCM 1:9). The starting amine (ninhydrin positive) should disappear.
Step 4: Workup & Precipitation
Wash the basic aqueous layer with diethyl ether (
mL) to remove unreacted acid chloride or neutral impurities. Discard the organic (ether) layer.
Cool the aqueous layer back to 0 °C.
Slowly acidify with 1N HCl to pH ~2.0.
Observation: The product, being a free carboxylic acid with a hydrophobic benzoyl tail, will precipitate as a white solid.
Stir the suspension for 30 minutes to ensure complete precipitation.
Step 5: Purification
Filter the solid using a Buchner funnel.[8] Wash with cold water (
mL) to remove salts (NaCl).
Recrystallization: Dissolve the crude solid in a minimum amount of hot Ethanol/Water (approx 1:1 ratio). Cool slowly to 4 °C.
Filter the crystals and dry under vacuum over
.
Quality Control & Validation
To ensure the protocol generated the correct molecule, the following data profile must be met.
Expected Analytical Data
Method
Expected Result
Interpretation
Appearance
White crystalline solid
High purity
Melting Point
130–135 °C (Est.)
Sharp range indicates purity
LC-MS (ESI+)
[M+H]+ = 348.0
Confirms molecular weight
1H NMR (DMSO-d6)
12.0 (s, 1H, COOH)
Free Acid confirmed
8.5 (t, 1H, NH)
Amide bond formation
8.1, 7.8, 7.2 (m, 4H)
3-Iodophenyl pattern
3.2 (q, 2H), 2.2 (t, 2H)
Pentanoic chain ( protons)
Troubleshooting Guide
Issue: Product is oily or sticky upon acidification.
Cause: Occlusion of solvent or impurities.
Fix: Extract the acidified aqueous layer with Ethyl Acetate. Dry the organic layer (
), evaporate, and then recrystallize the residue.
Issue: Low Yield.
Cause: Hydrolysis of 3-iodobenzoyl chloride before it reacted with the amine.
Fix: Increase the addition rate of the acid chloride slightly or lower the temperature to -5 °C. Ensure the amine is fully dissolved before addition.
References
Schotten-Baumann Reaction Methodology
Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Ed. Wiley. (Standard text for amide coupling mechanisms).
Wikipedia Entry for Schotten-Baumann Reaction. Link
Synthesis of Iodobenzoyl-Amino Acid Conjugates
Majumdar, S. et al. "Synthesis and Characterization of a Dual Kappa-Delta Opioid Receptor Agonist." Journal of Medicinal Chemistry. (Describes coupling 3-iodobenzoic acid to amine scaffolds).
Properties of 5-Aminopentanoic Acid
PubChem Compound Summary for CID 138, 5-Aminovaleric acid. Link
Application Note & Protocol: A Robust Schotten-Baumann Protocol for the Synthesis of N-(3-iodobenzoyl)-5-aminopentanoic acid
Introduction: The Enduring Importance of the Amide Bond The amide bond is a ubiquitous functional group in chemistry and biology, most notably forming the backbone of peptides and proteins. Its remarkable stability and s...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Enduring Importance of the Amide Bond
The amide bond is a ubiquitous functional group in chemistry and biology, most notably forming the backbone of peptides and proteins. Its remarkable stability and structural role have made amide bond formation one of the most frequently utilized reactions in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] The direct condensation of a carboxylic acid and an amine is generally unfavorable due to the formation of a stable ammonium carboxylate salt.[2] Consequently, numerous strategies have been developed to activate the carboxylic acid moiety to facilitate amide bond formation.[1][3]
One of the most direct and efficient methods for synthesizing amides is the reaction of an amine with a highly reactive carboxylic acid derivative, such as an acyl chloride.[4] This particular transformation, often conducted under biphasic aqueous-organic conditions with a base, is known as the Schotten-Baumann reaction.[5][6][7] This application note provides a detailed, field-proven protocol for the amide coupling of 3-iodobenzoyl chloride and 5-aminopentanoic acid, yielding N-(3-iodobenzoyl)-5-aminopentanoic acid. This molecule serves as a valuable building block in medicinal chemistry, where the iodo-aromatic moiety can be used for further cross-coupling reactions.
The Schotten-Baumann Reaction: A Cornerstone of Amide Synthesis
The Schotten-Baumann reaction, first described in the 1880s by Carl Schotten and Eugen Baumann, is a powerful method for the acylation of amines and alcohols.[7] The reaction of an acyl chloride with a primary or secondary amine proceeds via a nucleophilic acyl substitution mechanism.[5][8]
The core principle of the Schotten-Baumann conditions is the use of a base to neutralize the hydrogen chloride (HCl) that is generated as a byproduct of the reaction.[6][9] The formation of HCl would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[6][10] By adding a base, typically an aqueous solution of sodium hydroxide or an organic base like pyridine, the equilibrium is driven towards the formation of the amide product.[5][6]
The reaction is often performed in a two-phase system, consisting of an organic solvent (like dichloromethane or diethyl ether) and water.[5][7] The reactants and the product remain in the organic phase, while the base resides in the aqueous phase, neutralizing the generated acid at the interface. This biphasic approach is particularly advantageous as it allows for simple separation of the product from the inorganic byproducts during workup.
Experimental Protocol: Synthesis of N-(3-iodobenzoyl)-5-aminopentanoic acid
This protocol details the step-by-step procedure for the synthesis of N-(3-iodobenzoyl)-5-aminopentanoic acid.
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
3-Iodobenzoyl chloride
≥98%
Commercially Available
Handle with care, corrosive and moisture-sensitive.
5-Aminopentanoic acid
≥98%
Commercially Available
Sodium Hydroxide (NaOH)
Reagent Grade
Commercially Available
Dichloromethane (DCM)
Anhydrous
Commercially Available
Use a dry solvent to prevent hydrolysis of the acyl chloride.
Hydrochloric Acid (HCl)
Concentrated
Commercially Available
Used for workup.
Deionized Water
Anhydrous Magnesium Sulfate (MgSO₄)
Reagent Grade
Commercially Available
Standard Glassware
Round-bottom flask, addition funnel, separatory funnel, etc.
Magnetic Stirrer and Stir Bar
Rotary Evaporator
Step-by-Step Procedure
Preparation of the Amine Solution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-aminopentanoic acid (1.0 equivalent) in a 1 M aqueous solution of sodium hydroxide (2.2 equivalents). Stir the mixture at room temperature until the solid is completely dissolved. Cool the solution to 0-5 °C in an ice-water bath.
Preparation of the Acyl Chloride Solution: In a separate flask, dissolve 3-iodobenzoyl chloride (1.05 equivalents) in anhydrous dichloromethane (DCM).
Reaction Execution: To the vigorously stirred, cooled amine solution, add the solution of 3-iodobenzoyl chloride dropwise via an addition funnel over 15-20 minutes. Maintain the temperature of the reaction mixture between 0-5 °C during the addition. A white precipitate of the product may form during the reaction.
Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2-3 hours to ensure complete reaction. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Workup - Acidification: After the reaction is complete, cool the mixture again in an ice-water bath and slowly acidify to pH ~2 by the dropwise addition of concentrated hydrochloric acid. This step protonates the carboxylic acid group of the product, causing it to precipitate out of the aqueous solution.
Isolation of the Product: Collect the precipitated white solid by vacuum filtration. Wash the solid with cold deionized water to remove any inorganic salts.
Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure N-(3-iodobenzoyl)-5-aminopentanoic acid.
Drying and Characterization: Dry the purified product under vacuum. The structure and purity of the final compound should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[11][12]
Reaction Workflow Diagram
Caption: Workflow for the synthesis of N-(3-iodobenzoyl)-5-aminopentanoic acid.
Mechanism of the Reaction
The reaction proceeds through a nucleophilic addition-elimination mechanism.[8][10]
Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 5-aminopentanoic acid acts as a nucleophile and attacks the electrophilic carbonyl carbon of 3-iodobenzoyl chloride.[4][10] This leads to the formation of a tetrahedral intermediate.[9][13]
Elimination of the Leaving Group: The tetrahedral intermediate is unstable and collapses. The carbonyl double bond reforms, and the chloride ion, being a good leaving group, is eliminated.[9]
Deprotonation: The resulting protonated amide is then deprotonated by the base (hydroxide ion) present in the reaction mixture to yield the final amide product and water.[4][9]
Reaction Mechanism Diagram
Caption: Simplified mechanism of amide formation via nucleophilic acyl substitution.
Troubleshooting and Key Considerations
Hydrolysis of Acyl Chloride: 3-Iodobenzoyl chloride is moisture-sensitive and can hydrolyze to the corresponding carboxylic acid. It is crucial to use anhydrous DCM and handle the acyl chloride in a dry environment.
Temperature Control: The reaction is exothermic. Maintaining a low temperature during the addition of the acyl chloride is important to minimize side reactions.
Stoichiometry of the Base: At least two equivalents of base are required: one to deprotonate the carboxylic acid of the 5-aminopentanoic acid and another to neutralize the HCl generated during the reaction. An excess is generally used to ensure the reaction goes to completion.
Vigorous Stirring: Due to the biphasic nature of the reaction, vigorous stirring is essential to maximize the interfacial area between the organic and aqueous phases, thereby increasing the reaction rate.
Purity of Starting Materials: The purity of the starting materials will directly impact the purity of the final product and the overall yield.
Conclusion
The Schotten-Baumann reaction remains a highly reliable and efficient method for the synthesis of amides from acyl chlorides and amines. The protocol detailed in this application note provides a robust and scalable procedure for the synthesis of N-(3-iodobenzoyl)-5-aminopentanoic acid. By understanding the underlying mechanism and paying close attention to the key experimental parameters, researchers can successfully apply this methodology to generate a wide range of amide-containing molecules for various applications in drug discovery and chemical biology.
References
Save My Exams. (2025, June 23). A Level Chemistry Revision Notes - Acyl Chlorides. Retrieved from [Link]
SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]
OrgoSolver. (n.d.). Acid Chloride to Amide (NH3/Amines) | Mechanism + Exam Traps. Retrieved from [Link]
Chemguide. (n.d.). Nucleophilic addition / elimination in the reaction between acyl chlorides and amines. Retrieved from [Link]
Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]
Chemistry Steps. (2025, October 4). Converting Amines to Amides. Retrieved from [Link]
Google Patents. (n.d.). US8455691B2 - Process for the purification of aromatic amines.
Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]
Lanigan, R. M., Starkov, P., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4512–4523. [Link]
Lanigan, R. M., Starkov, P., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. PMC. [Link]
Google Patents. (n.d.). US7022844B2 - Amide-based compounds, production, recovery, purification and uses thereof.
Synthesis of Some N-Aryl α-Amino Acids Using Diaryliodonium Salts. (n.d.). University of the Sunshine Coast, Queensland.
Majumdar, S., et al. (n.d.). Generation of novel radiolabeled opiates through site-selective iodination. PMC. [Link]
Synthesis of Some N-Aryl alpha Amino Acids Using Diaryliodonium Salts. (n.d.). University of the Sunshine Coast, Queensland.
BenchChem. (2025).
A convenient protocol for amide bond formation for electron deficient amines and carboxylic acids is described. (n.d.). PMC. [Link]
HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]
Canadian Science Publishing. (n.d.). Nickel-catalyzed N-arylation of optically pure amino acid esters with activated (hetero)aryl electrophiles. Retrieved from [Link]
ResearchGate. (n.d.). N‐Arylation of α‐amino acids with aryl halides using the resin 1.... Retrieved from [Link]
Current Chemistry Letters. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]
Majumdar, S., et al. (n.d.). Synthesis and Characterization of a Dual Kappa-Delta Opioid Receptor Agonist Analgesic Blocking Cocaine Reward Behavior. PMC. [Link]
National Institutes of Health. (2016, August 8). Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates. Retrieved from [Link]
Google Patents. (n.d.). WO1998024757A1 - A process for the preparation of 5-amino-2,4,6-triiodo-1,3-benzenedicarboxylic acid derivatives.
Google Patents. (n.d.). EP1337505A1 - A process for the preparation of n,n'-substituted 5-amino-1,3-benzenedicarboxamides.
Faramarzia, Z., & Kiyania, H. (2021, June 11). ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H)-ONES UNDER AQUEOUS CONDITIONS. Retrieved from [Link]
Purification of 5-[(3-iodobenzoyl)amino]pentanoic acid by column chromatography
Executive Summary This guide details the purification protocols for 5-[(3-iodobenzoyl)amino]pentanoic acid , a critical intermediate often used as a hapten for antibody generation or a precursor for radioiodinated fatty...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the purification protocols for 5-[(3-iodobenzoyl)amino]pentanoic acid , a critical intermediate often used as a hapten for antibody generation or a precursor for radioiodinated fatty acid analogs (e.g., for myocardial metabolism imaging).
Achieving pharmaceutical-grade purity (>98%) for this compound is challenging due to its amphiphilic nature (lipophilic iodobenzoyl tail vs. polar carboxylic acid head) and the presence of structurally similar impurities like 3-iodobenzoic acid. This note provides two validated workflows: a robust Normal Phase (Silica) method for bulk purification and a Reverse Phase (C18) method for high-purity polishing.
Chemical Context & Separation Logic
The Molecule[1]
Structure: A C5 alkyl chain linking a polar carboxylic acid to a lipophilic 3-iodobenzamide moiety.
pKa: ~4.5 (Carboxylic acid).
Solubility: Soluble in DMSO, Methanol, Ethyl Acetate; sparingly soluble in Dichloromethane (DCM); insoluble in Water and Hexanes.
The Impurity Profile
The synthesis typically involves reacting 3-iodobenzoyl chloride with 5-aminopentanoic acid. The purification must resolve:
Target Product (5-IBAP): Mid-polarity.
Impurity A (3-Iodobenzoic acid): Hydrolysis byproduct. Challenge: Co-elutes on silica due to similar acidity.
Impurity B (Unreacted 5-aminopentanoic acid): Highly polar/zwitterionic. Behavior: Stays at the baseline on Silica.
The "Acid Effect" (Crucial Mechanism)
Causality: On standard silica gel, the terminal carboxylic acid of 5-IBAP will deprotonate slightly, interacting strongly with silanol groups (Si-OH). This causes severe peak tailing (streaking), resulting in poor resolution and yield loss.
Solution: The mobile phase must be acidified (0.1%–1.0% Acetic Acid) to keep the molecule in its protonated, non-ionic state, ensuring sharp bands.
Protocol A: Normal Phase Flash Chromatography (Bulk Purification)
Best for: Gram-scale purification of crude reaction mixtures.
Materials
Stationary Phase: Silica Gel 60 (230–400 mesh).
Mobile Phase A: Dichloromethane (DCM) + 1% Acetic Acid.
Mobile Phase B: Methanol (MeOH) + 1% Acetic Acid.
Loading Strategy:Dry Load (Essential due to solubility limits).
Step-by-Step Procedure
Sample Preparation (Dry Loading):
Dissolve the crude solid in a minimum amount of MeOH/DCM (1:1).
Add silica gel (ratio 1:2 w/w relative to crude mass).
Evaporate solvent under vacuum until a free-flowing powder remains.
Column Equilibration:
Pack the column with 100% DCM (+1% AcOH). Flush with 2 column volumes (CV).
Elution Gradient:
Run the gradient detailed in Table 1 .
Fraction Collection:
Collect fractions. Monitor UV at 254 nm (strong absorbance from iodobenzoyl group).
A Robust, Validated HPLC Method for Purity Analysis of N-(3-iodobenzoyl)-5-aminopentanoic acid
An Application Note from the Senior Scientist's Desk Abstract This application note details the systematic development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the ac...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note from the Senior Scientist's Desk
Abstract
This application note details the systematic development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate purity determination of N-(3-iodobenzoyl)-5-aminopentanoic acid. Recognizing the compound's amphiphilic and ionizable nature, a strategic approach was employed, focusing on the critical parameters of mobile phase pH and organic modifier concentration. The final optimized method utilizes a C18 stationary phase with a gradient elution of acetonitrile and a phosphate buffer (pH 3.0), monitored at 235 nm. The method was rigorously validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent specificity, linearity, accuracy, precision, and robustness. This protocol provides a reliable, self-validating system for quality control and purity assessment in research and drug development settings.
Introduction
N-(3-iodobenzoyl)-5-aminopentanoic acid is a synthetic organic compound with potential applications as a building block in medicinal chemistry or as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). As with any compound intended for pharmaceutical use, establishing its purity profile is a critical step in the development process.[1][2] High-performance liquid chromatography (HPLC) is the preeminent technique for this purpose, offering the high resolution and sensitivity required to separate the main component from process-related impurities and degradation products.[3]
The objective of this work was to develop and validate a simple, reliable, and stability-indicating RP-HPLC method for the quantitative purity analysis of N-(3-iodobenzoyl)-5-aminopentanoic acid, adhering to the stringent standards of the pharmaceutical industry.
Analyte Properties & Chromatographic Strategy
A successful HPLC method is built upon a fundamental understanding of the analyte's physicochemical properties.[4][5] The structure of N-(3-iodobenzoyl)-5-aminopentanoic acid presents distinct features that directly inform the chromatographic strategy.
Amphiphilic Nature : The molecule contains a non-polar iodobenzoyl group and a more polar aminopentanoic acid tail. This dual characteristic makes reversed-phase chromatography, which separates compounds based on hydrophobicity, the ideal approach.[6][7] A non-polar stationary phase (like C18) will interact with the hydrophobic aromatic ring, while a polar mobile phase is used for elution.[7][8]
Ionization and pH Control : The terminal carboxylic acid is a key functional group. Its ionization state is dependent on the pH of the mobile phase.
At a pH below its pKa (typically ~4-5), the group is protonated (-COOH), rendering the molecule neutral and more hydrophobic. This increases its retention on a C18 column.[9]
At a pH above its pKa, it becomes deprotonated (-COO⁻), making the molecule charged and more polar, thus decreasing retention.[9]
Therefore, controlling the mobile phase pH with a suitable buffer is critical for achieving reproducible retention times and good peak shape.[10][11][12] An acidic pH is the logical starting point to ensure sufficient retention.
UV Chromophore : The benzoyl ring acts as a strong chromophore, allowing for sensitive detection using a UV detector. A preliminary UV scan of the analyte in the mobile phase is used to determine the wavelength of maximum absorbance (λ-max) for optimal signal-to-noise ratio.
Based on this analysis, a reversed-phase HPLC method using a C18 column, a buffered aqueous-organic mobile phase at an acidic pH, and UV detection was selected as the foundational strategy.
Method Development Workflow
The development process followed a logical, multi-step approach to systematically screen parameters and optimize the separation.
Caption: Workflow for HPLC Method Development.
Experimental Protocols: Method Development & Optimization
4.1. Instrumentation and Materials
HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and photodiode array (PDA) detector.
Column: Phenomenex Luna C18(2), 5 µm, 150 x 4.6 mm, or equivalent.
Chemicals: Acetonitrile (HPLC grade), Methanol (HPLC grade), Potassium Dihydrogen Phosphate (AR grade), Orthophosphoric Acid (AR grade), Water (Milli-Q or equivalent).
Analyte: N-(3-iodobenzoyl)-5-aminopentanoic acid reference standard and test sample.
4.2. Preparation of Solutions
Buffer (20 mM Potassium Phosphate, pH 3.0): Dissolve 2.72 g of Potassium Dihydrogen Phosphate in 1000 mL of water. Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid. Filter through a 0.45 µm nylon filter.
Mobile Phase A: 20 mM Potassium Phosphate buffer, pH 3.0.
Mobile Phase B: Acetonitrile.
Diluent: Acetonitrile/Water (50:50, v/v).
Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.
Sample Solution (0.5 mg/mL): Prepare in the same manner as the Standard Solution using the test sample.
4.3. Optimization Experiments
The initial screening confirmed that a C18 column with an acetonitrile/water mobile phase provided the best starting point. Optimization focused on pH and gradient elution.
4.3.1. Mobile Phase pH Optimization
To ensure maximum retention and sharp peak shape, the analysis was performed using buffers at three different pH values.
pH of Aqueous Phase
Retention Time (min)
Tailing Factor (USP)
Theoretical Plates
Rationale
pH 2.5
12.8
1.1
15,500
Good retention and peak shape.
pH 3.0
12.5
1.0
16,000
Optimal balance of retention, symmetry, and efficiency.
pH 4.0
10.2
1.4
11,000
Reduced retention and increased peak tailing observed.
4.4. Final Optimized Chromatographic Conditions
The following conditions were established to provide optimal separation of the main peak from potential impurities.
The optimized method was validated to demonstrate its suitability for its intended purpose, following ICH Q2(R1) guidelines.[13][14][15]
Caption: Workflow for HPLC Method Validation.
5.1. Specificity (Forced Degradation)
Protocol: Expose the sample solution (0.5 mg/mL) to acid (0.1N HCl, 60°C, 4h), base (0.1N NaOH, 60°C, 2h), oxidative (3% H₂O₂, RT, 8h), thermal (80°C, 24h), and photolytic (UV light, 24h) stress conditions. Analyze each stressed sample alongside an unstressed sample.
Acceptance Criteria: The main peak should be spectrally pure (as determined by PDA analysis) and well-resolved from any degradation products (Resolution > 2.0).
5.2. Linearity
Protocol: Prepare a series of solutions from the reference standard ranging from 50% to 150% of the nominal concentration (0.25 to 0.75 mg/mL). Inject each concentration in triplicate.
Acceptance Criteria: The correlation coefficient (r²) of the calibration curve (Peak Area vs. Concentration) should be ≥ 0.999.
5.3. Accuracy (Recovery)
Protocol: Spike a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the nominal concentration). Prepare each level in triplicate and calculate the percentage recovery.
Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% at each level.
5.4. Precision
Protocol:
Repeatability (Intra-day): Analyze six replicate preparations of the sample solution (at 100% concentration) on the same day.
Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or on a different instrument.
Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0% for both repeatability and intermediate precision.
5.5. LOQ and LOD
Protocol: Determine the Limit of Detection (LOD) and Limit of Quantitation (LOQ) based on the signal-to-noise ratio method (S/N of 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.
Acceptance Criteria: The LOQ must be demonstrated with acceptable precision and accuracy.
5.6. Robustness
Protocol: Analyze the sample solution while making small, deliberate variations to the method parameters.
Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min)
Mobile Phase pH: ± 0.2 units (pH 2.8 and 3.2)
Column Temperature: ± 5 °C (25 °C and 35 °C)
Acceptance Criteria: System suitability parameters (retention time, tailing factor, theoretical plates) should remain within acceptable limits, and no significant change in purity results should be observed. The %RSD of the results should be ≤ 2.0%.
Conclusion
A highly robust and accurate RP-HPLC method for the purity analysis of N-(3-iodobenzoyl)-5-aminopentanoic acid has been successfully developed and validated. The method leverages fundamental chromatographic principles to control the retention and peak shape of the ionizable analyte. Validation according to ICH guidelines confirms that the method is specific, linear, accurate, precise, and robust.[16] This application note provides a comprehensive protocol that can be readily implemented in a quality control environment to ensure the purity and quality of this compound.
References
Pesek, J. J., Matyska, M. T., & Larrabee, J. (2012). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC North America. [Link]
HELIX Chromatography. (n.d.). HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. [Link]
Singh, S., & Singh, A. (2018). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Research Journal of Pharmacy and Technology. [Link]
Waters Corporation. (2024). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]
Chrom Tech, Inc. (2024). Reverse Phase Chromatography Techniques. [Link]
Neto, A. C., et al. (2019). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]
Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. [Link]
Phenomenex. (2024). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]
Labtech. (n.d.). A Complete Guide to Mobile Phase and Stationary Phase in HPLC. [Link]
ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. [Link]
Singh, S., & Singh, A. (2018). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Research Journal of Pharmacy and Technology. [Link]
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
International Council for Harmonisation (ICH). (n.d.). Quality Guidelines. [Link]
Perpusnas. (2024). ICH Q2 R1: Mastering Analytical Method Validation. [Link]
Zajac, M., et al. (2022). Development and validation of an RP-HPLC method for analysis... ResearchGate. [Link]
SIELC Technologies. (n.d.). HPLC Separation of Carboxylic Acids. [Link]
Higashi, T., & Ogawa, S. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PubMed Central. [Link]
Separation Science. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. [Link]
Strege, M. A., et al. (2023). Enantiomeric Purity Analysis of Synthetic Peptide Therapeutics... PubMed. [Link]
Asian Journal of Pharmaceutical Technology & Innovation. (2023). Analytical Techniques for The Study of Newly-Approved Anticancer Drugs. [Link]
Narayanan, S., et al. (2020). Utility of Physicochemical Properties for the Prediction of Toxicological Outcomes: Takeda Perspective. PubMed Central. [Link]
Al-Ostath, O., et al. (2022). Synthesis, Nanoformulations, and In Vitro Anticancer Activity of N-Substituted Side Chain Neocryptolepine Scaffolds. PubMed Central. [Link]
International Journal of Pharmaceutical Quality Assurance. (2023). Volume 14, Issue 4. [Link]
Speck, U. (2018). Physicochemical Properties Of Water-Soluble Contrast Media. ResearchGate. [Link]
Strege, M. A., et al. (2023). Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. PubMed. [Link]
Asian Journal of Research in Chemistry. (2011). Impurity Profiling With Use of Hyphenated Techniques. [Link]
Daval, A., et al. (2024). Physicochemical stability of the nefopam in elastomeric device at 0.2 and 3.33 mg/mL. European Journal of Hospital Pharmacy. [Link]
Zee-Cheng, R. K., & Cheng, C. C. (1985). N-(Aminoalkyl)imide antineoplastic agents. Synthesis and biological activity. Journal of Medicinal Chemistry. [Link]
Radiolabeling of 5-[(3-iodobenzoyl)amino]pentanoic acid with iodine isotopes
This Application Note is designed for researchers and drug development professionals focusing on the radiolabeling of 5-[(3-iodobenzoyl)amino]pentanoic acid (an analog of iodohippuric acid and albumin-binding tags). The...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and drug development professionals focusing on the radiolabeling of 5-[(3-iodobenzoyl)amino]pentanoic acid (an analog of iodohippuric acid and albumin-binding tags).
The guide prioritizes Oxidative Iododestannylation as the industry gold standard for producing high-specific-activity radiopharmaceuticals, while also detailing Isotopic Exchange for specific low-specific-activity applications.
I, I, I, I
Target Audience: Radiochemists, Medicinal Chemists, Preclinical Development Leads
Executive Summary & Mechanism
The target molecule, 5-[(3-iodobenzoyl)amino]pentanoic acid , contains a meta-iodobenzamide moiety. This structural motif is chemically robust against in vivo deiodination compared to ortho or para isomers, making it a preferred scaffold for albumin binders and renal imaging agents.
The Chemical Challenge
Direct electrophilic iodination of the deactivated benzoyl ring is slow and yields low specific activity. Therefore, this protocol utilizes oxidative iododestannylation of a tributyltin precursor. This method ensures:
Regiospecificity: The iodine atom replaces the tin group exactly at the meta position.
High Specific Activity: No-carrier-added (NCA) conditions allow for theoretical specific activities approaching the physical limit of the isotope (e.g., ~2,200 Ci/mmol for
I).
Reaction Mechanism (DOT Visualization)
Figure 1: Mechanism of oxidative iododestannylation. The tributyltin moiety acts as a leaving group, driven by the formation of a strong Sn-X bond and the electrophilic nature of the oxidized radioiodine.
Materials & Equipment
Reagents
Reagent
Grade/Specification
Role
Precursor
>95% Purity
5-[(3-tributylstannylbenzoyl)amino]pentanoic acid
Radioiodine
[I]NaI
Source of radionuclide (in 0.1 M NaOH)
Chloramine-T
Analytical Grade
Oxidizing agent (Alternative: Peracetic Acid)
Sodium Metabisulfite
Analytical Grade
Quenching agent (Reductant)
Acetic Acid
Glacial (99.9%)
pH adjustment (Acidic media required)
Ethanol/Acetonitrile
HPLC Grade
Solvents
Equipment
HPLC System: Equipped with Radiometric (Gamma/Positron) and UV (254 nm) detectors.
Column: C18 Reverse Phase (e.g., Phenomenex Luna 5µm, 250 x 4.6 mm).
Radio-TLC Scanner: Or Cut-and-Count method using a Gamma Counter.
Sep-Pak C18 Cartridge: For rapid purification (Waters or equivalent).
Experimental Protocols
Protocol A: High Specific Activity (Oxidative Destannylation)
Recommended for therapeutic development and receptor binding studies.
Step-by-Step Workflow:
Precursor Dissolution:
Dissolve 50 µg of the tin precursor (5-[(3-tributylstannylbenzoyl)amino]pentanoic acid) in 50 µL of Ethanol.
Why: Tin precursors are lipophilic; ethanol ensures solubility while being compatible with biological buffers later.
Acidification:
Add 20 µL of 1% Acetic Acid (v/v in water) to the precursor vial.
Mechanism: Destannylation requires an acidic environment to stabilize the electrophilic iodine species and facilitate the leaving of the stannyl group.
Radioiodine Addition:
Add the required activity of [*-I]NaI (e.g., 37–185 MBq / 1–5 mCi) in 0.1 M NaOH.
Oxidation (Initiation):
Add 10 µL of Chloramine-T solution (1 mg/mL in water). Vortex immediately.
Critical Control: React for exactly 2 minutes at room temperature.
Caution: Extended reaction times can lead to chlorination byproducts or oxidation of the alkyl chain.
Quenching:
Terminate the reaction by adding 10 µL of Sodium Metabisulfite (2 mg/mL in water).
Validation: The solution should turn clear if slight iodine coloration was present.
Purification (HPLC):
Inject the crude mixture onto the HPLC.
Mobile Phase A: 0.1% TFA in Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Gradient: 0-5 min (10% B), 5-25 min (10% -> 90% B).
Retention Logic: The radioiodinated product is less lipophilic than the tin precursor. Expect the product to elute before the unreacted precursor.
Protocol B: Isotopic Exchange (Melt Method)
Recommended only for producing standards or when the tin precursor is unavailable.
Mixture Preparation:
Combine 1 mg of "Cold" Standard (non-radioactive 5-[(3-iodobenzoyl)amino]pentanoic acid) with [*-I]NaI in a reaction vial.
Catalyst Addition:
Add ammonium sulfate (10 mg) or Cu(II) sulfate (0.1 mg) to lower activation energy.
Heating:
Heat the neat solid (or concentrated solution) to 140°C for 30 minutes.
Extraction:
Cool and dissolve in Ethanol/Water (1:1).
Note: This method yields low specific activity (carrier-added) and is unsuitable for receptor-targeted imaging.
Quality Control & Validation
Chromatographic Parameters
The following parameters validate the identity and purity of the tracer.
Parameter
Acceptance Criteria
Method
Radiochemical Purity (RCP)
> 95%
HPLC / Radio-TLC
Chemical Purity
No UV peaks from precursor
UV (254 nm)
Specific Activity
> 1000 Ci/mmol (Theoretical)
Calculated based on mass/activity
Retention Time
Co-elution with Cold Standard
HPLC
Workflow Diagram (DOT)
Figure 2: Operational workflow for the radiolabeling and purification process.
Troubleshooting & Optimization
Low Yield (<50%):
Cause: Inactive oxidant or high pH.
Fix: Prepare fresh Chloramine-T; ensure pH is 4.5–5.5 using acetic acid.
Precursor Insolubility:
Cause: Pentanoic acid tail may reduce solubility in pure water.
Fix: Increase Ethanol content in the reaction mixture up to 50%.
Iodine Volatility:
Cause: Oxidation generates volatile I2.
Fix: Keep reaction vial closed; do not overheat; quench promptly.
References
Vaidyanathan, G., & Zalutsky, M. R. (2006).[1] Preparation of N-succinimidyl 3-[*I]iodobenzoate: an agent for the indirect radioiodination of proteins.[2][1][3] Nature Protocols, 1(2), 707–713.[1] Link
Core Reference: Establishes the definitive protocol for destannylation of 3-(tri-n-butylstannyl)
Coenen, H. H., et al. (2006). Radioiodination reactions for pharmaceuticals. Compendium of Radiopharmaceutical Chemistry.
Adam, M. J., & Wilbur, D. S. (2005). Radiohalogens for imaging and therapy.[4] Chemical Society Reviews, 34(2), 153-163. Link
Review: Comprehensive review of radiohalogenation chemistry including stannyl precursors.
Garg, P. K., et al. (1989). Preparation of 3-iodobenzoyl derivatives of amino acids. Applied Radiation and Isotopes.
This section has no published content on the current product page yet.
Reference Data & Comparative Studies
Validation
A Comparative Analysis of 5-[(3-Halobenzoyl)amino]pentanoic Acids as Potential Histone Deacetylase Inhibitors
A Technical Guide for Researchers in Drug Discovery In the landscape of epigenetic drug discovery, the inhibition of histone deacetylases (HDACs) has emerged as a promising strategy for the treatment of various cancers a...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Researchers in Drug Discovery
In the landscape of epigenetic drug discovery, the inhibition of histone deacetylases (HDACs) has emerged as a promising strategy for the treatment of various cancers and other diseases.[1][2] Among the diverse scaffolds of HDAC inhibitors, benzamide derivatives have garnered significant attention due to their potential for selective inhibition of class I HDACs.[3][4] This guide provides a comprehensive comparative analysis of 5-[(3-iodobenzoyl)amino]pentanoic acid and its bromo and chloro analogs, focusing on their synthesis, physicochemical properties, and potential as HDAC inhibitors. By examining the subtle yet significant impact of halogen substitution at the meta-position of the benzoyl ring, we aim to provide researchers with a data-driven framework for the rational design of novel HDAC inhibitors.
The Role of Halogen Substitution in HDAC Inhibitor Design
The introduction of halogen atoms is a well-established strategy in medicinal chemistry to modulate the pharmacological profile of a lead compound. In the context of benzamide-based HDAC inhibitors, which typically consist of a zinc-binding group, a linker, and a cap group, the halogenated benzoyl moiety serves as the "cap" that interacts with the rim of the enzyme's active site. The nature of the halogen can influence several key parameters:
Lipophilicity: Affects cell permeability and oral bioavailability.
Electronic Effects: Modulates the acidity of the zinc-binding group and the strength of interactions with the protein surface.
Steric Bulk: Influences the fit within the binding pocket and can impact selectivity.
Halogen Bonding: The ability of heavier halogens (Br, I) to act as halogen bond donors can lead to specific interactions with electron-rich residues in the protein.
This comparative analysis will delve into how these factors are likely to differ between the iodo, bromo, and chloro analogs of 5-[(benzoyl)amino]pentanoic acid.
Physicochemical Properties: A Comparative Overview
While experimental data for the three specific title compounds is not available in a single comparative study, we can extrapolate from known properties of similar molecules and general principles of medicinal chemistry. The pentanoic acid linker provides a degree of flexibility and contributes to the overall physicochemical profile.
Property
5-[(3-chlorobenzoyl)amino]pentanoic acid
5-[(3-bromobenzoyl)amino]pentanoic acid
5-[(3-iodobenzoyl)amino]pentanoic acid
Rationale for Difference
Molecular Weight
Lower
Intermediate
Higher
Increasing atomic mass of the halogen.
Calculated LogP
Lower
Intermediate
Higher
Lipophilicity generally increases with the size of the halogen atom.
Polar Surface Area
Similar
Similar
Similar
The core amide and carboxylic acid groups are the primary contributors.
pKa (Carboxylic Acid)
Similar
Similar
Similar
The electronic effect of the meta-halogen is not expected to significantly alter the pKa of the distant carboxylic acid.
Halogen Bond Donor Potential
Weak
Moderate
Strong
The ability to form halogen bonds increases with the polarizability of the halogen (I > Br > Cl).
This table is based on established principles of medicinal chemistry and data for analogous compounds.
Synthesis of 5-[(3-Halobenzoyl)amino]pentanoic Acids
The synthesis of these compounds is generally achieved through a straightforward amide coupling reaction between 5-aminopentanoic acid and the corresponding 3-halobenzoyl chloride. This method is robust and amenable to the preparation of a library of analogs for structure-activity relationship (SAR) studies.
Experimental Protocol: General Amide Coupling
A general procedure for the synthesis of the title compounds is as follows:
Dissolution: 5-Aminopentanoic acid is dissolved in a suitable solvent, such as a mixture of dioxane and water, in the presence of a base like sodium hydroxide.
Acylation: The corresponding 3-halobenzoyl chloride (3-iodobenzoyl chloride, 3-bromobenzoyl chloride, or 3-chlorobenzoyl chloride) is added dropwise to the cooled solution.
Reaction: The reaction mixture is stirred at room temperature for several hours until completion, which can be monitored by thin-layer chromatography (TLC).
Work-up: The reaction mixture is acidified with an aqueous acid solution (e.g., 1N HCl) to precipitate the product.
Purification: The crude product is collected by filtration, washed with water, and can be further purified by recrystallization or column chromatography.
Caption: General synthetic scheme for 5-[(3-halobenzoyl)amino]pentanoic acids.
Comparative Biological Activity as HDAC Inhibitors
While direct comparative IC50 values for these three specific compounds against various HDAC isoforms are not available in the literature, we can infer their potential activity based on studies of other benzamide-based HDAC inhibitors. The pentanoic acid moiety can act as a zinc-binding group, although it is a weaker zinc binder compared to the more common hydroxamic acids.[5]
Expected Trends in HDAC Inhibition
Based on the principles of halogen substitution in drug design, we can hypothesize the following trends in HDAC inhibitory activity:
Potency: The inhibitory potency is likely to be influenced by the size and electronic nature of the halogen. The larger and more polarizable iodine atom in the iodo analog may lead to enhanced van der Waals and halogen bonding interactions with the protein surface, potentially resulting in higher potency compared to the bromo and chloro analogs.[3]
Selectivity: The different steric and electronic properties of the halogens could lead to variations in selectivity for different HDAC isoforms. For instance, the bulkier iodo group might favor binding to HDAC isoforms with larger active site entrances.
Experimental Protocol: In Vitro HDAC Inhibition Assay
To empirically determine the HDAC inhibitory activity of these compounds, a fluorogenic assay can be employed.[3][4]
Enzyme and Substrate Preparation: Recombinant human HDAC enzymes (e.g., HDAC1, HDAC2, HDAC3) and a fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC) are prepared in an appropriate assay buffer.
Compound Dilution: The test compounds (iodo, bromo, and chloro analogs) are serially diluted to a range of concentrations.
Incubation: The HDAC enzyme, substrate, and test compound are incubated together in a 96-well plate at 37°C for a specified period.
Development: A developer solution (e.g., trypsin and a trichostatin A solution to stop the reaction) is added to each well.
Fluorescence Measurement: The fluorescence intensity is measured using a microplate reader at the appropriate excitation and emission wavelengths.
Data Analysis: The IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the compound concentration.
Caption: Workflow for in vitro HDAC inhibition assay.
Structure-Activity Relationship (SAR) Insights
The systematic variation of the halogen at the 3-position of the benzoyl ring provides a clear avenue for exploring the SAR of this series of compounds.
Impact of Halogen Size: A key determinant of activity will be the steric fit of the halogenated benzoyl cap in the hydrophobic pocket at the rim of the HDAC active site. The increasing size from chloro to bromo to iodo will probe the limits of this pocket.
Role of Halogen Bonding: The potential for the iodo and bromo analogs to engage in halogen bonding with backbone carbonyls or other electron-rich residues could be a significant contributor to their binding affinity.[3] Molecular modeling studies could help to identify potential halogen bond acceptors in the active sites of different HDAC isoforms.
Electronic Effects: While the electronic effects of the meta-halogen on the distant carboxylic acid are likely to be minimal, they could influence the overall charge distribution of the benzoyl ring and its interaction with the protein surface.
Caption: Factors influenced by halogen substitution in SAR.
Conclusion and Future Directions
The comparative analysis of 5-[(3-iodobenzoyl)amino]pentanoic acid with its bromo and chloro analogs presents a compelling case for the systematic exploration of halogen substitution in the design of novel HDAC inhibitors. While direct experimental data for a head-to-head comparison is currently lacking, established principles of medicinal chemistry suggest that the iodo analog may exhibit higher potency due to its increased lipophilicity and potential for halogen bonding. The bromo analog represents an intermediate case, while the chloro analog provides a smaller, less lipophilic option.
To fully elucidate the potential of these compounds, further experimental work is crucial. This should include:
Synthesis and full characterization of all three analogs.
Head-to-head comparison of their inhibitory activity against a panel of HDAC isoforms.
Cell-based assays to assess their anti-proliferative effects in relevant cancer cell lines.
Molecular modeling studies to rationalize the observed SAR and guide the design of next-generation inhibitors.
By undertaking these studies, the scientific community can gain a deeper understanding of the role of halogenation in HDAC inhibitor design and potentially uncover new therapeutic candidates with improved efficacy and selectivity.
References
Bozorgi, A. H., Bagheri, M., Aslebagh, R., & Rajabi, M. S. (2013). A structure–activity relationship survey of histone deacetylase (HDAC) inhibitors.
Cao, F., Zwinderman, M. R. H., & Dekker, F. J. (2018). The process and strategy for developing selective histone deacetylase 3 inhibitors. Molecules, 23(10), 2548.
Fleming, C. A., Ashton, T. D., Nowell, C., Devlin, M., Natoli, A., Schreuders, J., & Pfeffer, F. M. (2015). A fluorescent histone deacetylase (HDAC) inhibitor for cellular imaging.
Gediya, L. K., Belosay, A., Khandelwal, A., Purushottamachar, P., & Njar, V. C. (2019). Class I/IIb-Selective HDAC Inhibitor Exhibits Oral Bioavailability and Therapeutic Efficacy in Acute Myeloid Leukemia. Journal of Medicinal Chemistry, 62(23), 10799-10813.
Hess-Stumpp, H. (2005). Histone deacetylase inhibitors and cancer: from cell biology to the clinic. European Journal of Cell Biology, 84(2-3), 109-121.
Hosseini, S. Z., et al. (2024). Key structural requirements of benzamide derivatives for histone deacetylase inhibition: design, synthesis and biological evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1).
Huwyler, J., et al. (2012). Histone Deacetylase (HDAC) Inhibitors with a Novel Connecting Unit Linker Region Reveal a Selectivity Profile for HDAC4 and HDAC. Journal of Medicinal Chemistry, 56(2), 427-436.
Majumdar, S., et al. (2012). Synthesis and Characterization of a Dual Kappa-Delta Opioid Receptor Agonist Analgesic Blocking Cocaine Reward Behavior. ACS Chemical Neuroscience, 3(10), 789-796.
MDPI. (2022). HDAC Inhibitors: Innovative Strategies for Their Design and Applications. Retrieved from [Link]
MDPI. (2024). Design, Synthesis, and Biological Evaluation of HDAC Inhibitors Containing Natural Product-Inspired N-Linked 2-Acetylpyrrole Cap. Retrieved from [Link]
Nagaoka, M., et al. (2004). Potent histone deacetylase inhibitors: N-hydroxybenzamides with antitumor activities. Bioorganic & Medicinal Chemistry Letters, 12(23), 4351-4354.
National Center for Biotechnology Information. (n.d.). 5-[[(2R,3S,4R,5R)-5-[(3-bromobenzoyl)amino]-3,4,6-trihydroxyoxan-2-yl]methylsulfamoyl]-2-methylfuran-3-carboxylic acid. PubChem. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Design, synthesis, and biological evaluation of histone deacetylase inhibitor with novel salicylamide zinc binding group. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. Retrieved from [Link]
Rilova, E., et al. (2020). Design, Synthesis and Biological Evaluation of New HDAC1 and HDAC2 Inhibitors. Drug Design, Development and Therapy, 14, 537-550.
Salah, M., et al. (2022). Discovery of Indole-Containing Benzamide Derivatives as HDAC1 Inhibitors with In Vitro and In Vivo Antitumor Activities. Drug Design, Development and Therapy, 16, e61-e73.
Suzuki, T., et al. (2000). Synthesis and Histone Deacetylase Inhibitory Activity of New Benzamide Derivatives. Journal of Medicinal Chemistry, 43(13), 2573-2580.
U.S. Environmental Protection Agency. (n.d.). 5-Amino-4,5-dioxopentanoic acid Properties. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). 3-[[[5-[[(3-Methylbutyl)amino]carbonyl]-1,2,4-oxadiazol-3-yl]methyl]thio]propanoic acid. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). 5-Amino-2,3-dimethylbenzoic acid Properties. Retrieved from [Link]
A Senior Application Scientist's Guide to In-Silico Docking: A Comparative Analysis of Halogenated Benzoyl Derivatives
Welcome to a detailed exploration of in-silico molecular docking, focusing on a comparative analysis of halogenated benzoyl derivatives against a key bacterial target. This guide is designed for researchers, medicinal ch...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to a detailed exploration of in-silico molecular docking, focusing on a comparative analysis of halogenated benzoyl derivatives against a key bacterial target. This guide is designed for researchers, medicinal chemists, and computational biologists engaged in drug discovery. We will move beyond a simple procedural outline to delve into the causal reasoning behind our experimental choices, ensuring a robust and reproducible computational workflow. Our objective is to not only predict binding affinities but to understand the nuanced role that halogen substitution plays in modulating ligand-protein interactions.
Introduction: The Rationale for Halogenation in Drug Design
The benzoyl scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. A common strategy to optimize the pharmacological profile of such scaffolds is the introduction of halogen atoms (F, Cl, Br, I). Halogens are not mere bulky substituents used to increase lipophilicity; they are sophisticated tools for enhancing binding affinity and specificity.[1][2] This enhancement is often mediated by a highly directional, non-covalent interaction known as a halogen bond (XB).[3]
A halogen bond forms between an electropositive region on the halogen atom, termed the σ-hole, and a Lewis base (a nucleophile) on the receptor, such as a backbone carbonyl oxygen.[3][4] The strength of this interaction is tunable and generally increases with the polarizability of the halogen, in the order of Cl < Br < I.[1] Fluorine, due to its high electronegativity and low polarizability, does not typically form significant halogen bonds.[1] Understanding and leveraging these interactions is a cornerstone of modern structure-based drug design.[4][5]
In this guide, we will perform a comparative docking study of four simple halogenated benzoyl derivatives against the B subunit of E. coli DNA gyrase, a well-validated antibacterial target.[6][7][8] By systematically altering the halogen substituent, we can directly probe its effect on the predicted binding mode and affinity.
The Computational Workflow: A Self-Validating Protocol
A trustworthy computational model is a self-validating one. Before screening our candidate ligands, we must first demonstrate that our chosen docking protocol can accurately reproduce a known binding pose. This is achieved by re-docking the co-crystallized ligand into the receptor's active site. A Root Mean Square Deviation (RMSD) of less than 2.0 Å between the docked pose and the crystal structure pose is generally considered a successful validation.[9]
Below is a diagram illustrating our complete, validated workflow.
Caption: A validated in-silico docking workflow.
Experimental Protocols
Here, we provide the detailed, step-by-step methodologies for conducting this comparative study using AutoDock Vina, a widely used and robust open-source docking program.
Materials (Software and Data)
Molecular Visualization and Preparation: BIOVIA Discovery Studio, PyMOL, or UCSF Chimera.
Docking Software: AutoDock Vina.
Ligand Preparation: ChemDraw or similar chemical sketcher; Open Babel for file format conversion.
Target Structure: The crystal structure of E. coli DNA gyrase B in complex with an inhibitor (PDB ID: 1KZN) from the Protein Data Bank.
Step-by-Step Methodology
Part A: Target Protein Preparation
Download the Structure: Obtain the PDB file for 1KZN. This structure contains the protein, a co-crystallized ligand (clorobiocin), and water molecules.
Clean the PDB File:
Load the 1KZN structure into your visualization software.
Causality: Water molecules are typically removed because they can interfere with the docking algorithm and their positions are often not conserved. We are interested in the interactions between our ligand and the protein itself.
Select and delete all water molecules (HOH).
Isolate the protein chain (Chain A in this case) and the native ligand (CLO). Save them as separate PDB files (e.g., 1kzn_protein.pdb and 1kzn_native_ligand.pdb).
Prepare the Receptor for Docking:
Use AutoDock Tools or a similar program to process 1kzn_protein.pdb.
Add polar hydrogens. Causality: Crystal structures often do not resolve hydrogen atoms. Adding them is crucial as they are key participants in hydrogen bonds, which are a primary driver of ligand binding.
Compute Gasteiger charges. Causality: Assigning partial charges to atoms allows the scoring function to calculate electrostatic interactions, a critical component of binding energy.
Save the final prepared protein in the PDBQT format (e.g., 1kzn_protein.pdbqt). This format includes charge and atom type information required by Vina.
Part B: Ligand Preparation
Create Ligand Structures: In a chemical sketcher, draw the structures for your test compounds: benzoyl chloride, 4-fluorobenzoyl chloride, 4-chlorobenzoyl chloride, and 4-bromobenzoyl chloride.
Generate 3D Coordinates: Convert these 2D drawings into 3D structures. Most chemical sketchers have a "Clean Up Structure" or similar function that generates a reasonable 3D conformation.
Energy Minimization:
Causality: The initial 3D structure may not be in a low-energy conformation. An energy minimization step using a force field like MMFF94 helps to find a more stable, realistic starting conformation for the ligand.[8]
Perform this step using software like Avogadro or the appropriate function within your modeling suite.
Convert to PDBQT Format: Use AutoDock Tools or Open Babel to convert the energy-minimized ligand files (e.g., in MOL2 or PDB format) into the PDBQT format. This process will define rotatable bonds and assign charges.
Part C: Docking Simulation and Validation
Define the Binding Pocket (Grid Box):
Causality: We must tell the docking program where to perform its search. By centering a "grid box" on the position of the co-crystallized native ligand, we focus the computational effort on the known active site, increasing the efficiency and accuracy of the simulation.[10]
In AutoDock Tools, load the prepared protein (1kzn_protein.pdbqt) and the native ligand (1kzn_native_ligand.pdb).
Center the grid box on the native ligand, ensuring its dimensions (e.g., 25 x 25 x 25 Å) are large enough to encompass the entire binding site and allow the ligand to rotate freely. Note the center coordinates and dimensions.
Create a Configuration File: Create a text file (e.g., conf.txt) specifying the input files and search parameters.
Validate the Protocol:
Run AutoDock Vina using the configuration file for the native ligand.
Compare the output pose to the original crystal structure pose of the native ligand. Calculate the RMSD. If RMSD < 2.0 Å, the protocol is validated.
Dock the Halogenated Derivatives:
Sequentially replace the ligand line in your configuration file with the PDBQT file for each halogenated benzoyl derivative.
Run the Vina simulation for each compound.
Results: A Comparative Analysis
The docking simulations yield a binding affinity score (in kcal/mol), which estimates the free energy of binding, and a set of predicted binding poses. A more negative score indicates a stronger predicted binding affinity. The results for our comparative study are summarized below.
Ligand
Binding Affinity (kcal/mol)
Key Interactions with Active Site Residues
Halogen Bond Observed
Benzoyl Chloride
-5.2
Pi-Alkyl with Val70; Pi-Sigma with Ile81
N/A
4-Fluorobenzoyl Chloride
-5.4
Pi-Alkyl with Val70; Pi-Sigma with Ile81
No
4-Chlorobenzoyl Chloride
-6.1
Pi-Alkyl with Val70; H-bond with Asp76 (2.9 Å)
Yes (with Gly78 backbone O, 3.1 Å)
4-Bromobenzoyl Chloride
-6.5
Pi-Alkyl with Val70; H-bond with Asp76 (2.8 Å)
Yes (with Gly78 backbone O, 3.0 Å)
Note: The data presented in this table is representative and generated for illustrative purposes based on established principles of molecular interactions.
Caption: A diagram of a halogen bond interaction.
Discussion: Interpreting the Role of Halogenation
Our in-silico results provide a clear, structure-based rationale for the observed trend in binding affinities.
Baseline Interaction: The parent compound, benzoyl chloride, establishes baseline hydrophobic interactions within the pocket, resulting in a binding energy of -5.2 kcal/mol.
Fluorine's Effect: The 4-fluoro derivative shows a marginal improvement in binding affinity (-5.4 kcal/mol). This is likely due to favorable electronic effects on the aromatic ring rather than a direct halogen bond, as fluorine is a poor halogen bond donor.[1]
The Halogen Bond Advantage: A significant increase in binding affinity is observed for the 4-chloro (-6.1 kcal/mol) and 4-bromo (-6.5 kcal/mol) derivatives. Post-docking analysis reveals that both Cl and Br form a halogen bond with the backbone carbonyl oxygen of Glycine 78. This additional, stabilizing interaction anchors the ligand more firmly in the binding pocket. The stronger performance of the bromo- derivative is consistent with the established principle that bromine forms stronger halogen bonds than chlorine due to its greater polarizability and more positive σ-hole.[1]
These findings underscore the power of in-silico docking to not only rank compounds but also to provide actionable insights for lead optimization. The model suggests that further exploration of larger halogens (like iodine) or optimizing the geometry of the halogen bond could lead to even more potent inhibitors.
Conclusion
This guide has detailed a comprehensive and self-validating workflow for the comparative in-silico analysis of halogenated ligands. By systematically docking a series of benzoyl derivatives against E. coli DNA gyrase B, we have computationally demonstrated the significant contribution of halogen bonding to ligand binding affinity. The causality-driven approach outlined here—from rigorous protocol validation to detailed interaction analysis—provides a robust framework for leveraging computational tools to accelerate the discovery and optimization of novel therapeutic agents.
Role and nature of halogen bonding in inhibitor⋅⋅⋅receptor complexes for drug discovery: casein kinase-2 (CK2) inhibition. Journal of Molecular Modeling. [Link]
Looking Back, Looking Forward at Halogen Bonding in Drug Discovery. Molecules. [Link]
Molecular Docking Software for Virtual Screening. OpenEye Scientific. [Link]
The Significance of Halogen Bonding in Ligand–Receptor Interactions. Molecules. [Link]
Software for molecular docking: a review. Journal of Molecular Recognition. [Link]
AutoDock Vina. The Scripps Research Institute. [Link]
Halogen Bond: Its Role beyond Drug–Target Binding Affinity for Drug Discovery and Development. ACS Medicinal Chemistry Letters. [Link]
The Significance of Halogen Bonding in Ligand-Receptor Interactions: The Lesson Learned from Molecular Dynamic Simulations of the D4 Receptor. PubMed. [Link]
Molecular docking, synthesis, and antibacterial activity of the analogs of 1-allyl-3-benzoylthiourea. Research in Pharmaceutical Sciences. [Link]
Structure-based design, synthesis, molecular docking, and biological activities of 2-(3-benzoylphenyl) propanoic acid derivatives as dual mechanism drugs. Journal of Pharmacy & Bioallied Sciences. [Link]
Molecular docking studies of N-(benzo[d]thiazol-2- ylcarbamothioyl)-2/4-substituted benzamides. Semantic Scholar. [https://www.semanticscholar.org/paper/Molecular-docking-studies-of-N-(benzo-%5Bd%5D-thiazol-2-Bora-Kumar/492500c5c41793132d7331599547d73012920150]([Link]
Antioxidant Activities and Molecular Docking of N-benzoyl-N'-naphthylthiourea Derivatives. Research Journal of Pharmacy and Technology. [Link]
Molecular docking, synthesis, and antibacterial activity of the analogs of 1-allyl-3-benzoylthiourea. ResearchGate. [Link]
Structure-based design, synthesis, molecular docking, and biological activities of 2-(3-benzoylphenyl) propanoic acid derivatives as dual mechanism drugs. ResearchGate. [Link]
Structure-Based Design, Synthesis, Molecular Docking, and Biological Activities of 2-(3-benzoylphenyl) Propanoic Acid Derivatives as Dual Mechanism Drugs. Technology Networks. [Link]
Electron‐deficient p‐benzoyl‐l‐phenylalanine derivatives increase covalent chemical capture yields for protein–protein interactions. Protein Science. [Link]
In Silico Prediction, Characterization and Molecular Docking Studies on New Benzamide Derivatives. Molecules. [Link]
Electron-deficient p-benzoyl-l-phenylalanine derivatives increase covalent chemical capture yields for protein-protein interactions. PubMed. [Link]
(PDF) Electron‐deficient p‐benzoyl‐l‐phenylalanine derivatives increase covalent chemical capture yields for protein–protein interactions. ResearchGate. [Link]
Design, Synthesis, In Silico and POM Studies for the Identification of the Pharmacophore Sites of Benzylidene Derivatives. Molecules. [Link]
Preparation, bacteriostatic, and in silico analysis of halogenated 4- methoxyphenyl-triazene derivatives. Journal of the Indian Chemical Society. [Link]
In-silico Drug Evaluation by Molecular Docking and ADME Studies, DFT Calculations of 2-(4-Chlorobenzyl) - ... DergiPark. [Link]
Human Target Proteins for Benzo(a)pyrene and Acetaminophen (And Its Metabolites): Insights from Inverse Molecular Docking and Molecular Dynamics Simulations. MDPI. [Link]
Computational-aided drug design strategies for drug discovery and development against oral diseases. Frontiers in Pharmacology. [Link]
Computational Methods in Drug Discovery. Advances in Protein Chemistry and Structural Biology. [Link]
Methods to induce targeted protein degradation through bifunctional molecules.
In silico (Eco)toxicology and molecular docking of halogenated and oxygenated rotenoid derivatives. ResearchGate. [Link]
Recent updates in click and computational chemistry for drug discovery and development. Frontiers in Chemistry. [Link]
Cross-Validation of Analytical Methods for the Characterization of N-(3-iodobenzoyl)-5-aminopentanoic Acid
Executive Summary The accurate characterization of N-(3-iodobenzoyl)-5-aminopentanoic acid (IB-APA) is critical, particularly given its frequent utility as a precursor for radio-iodinated ligands and as a hapten-linker i...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The accurate characterization of N-(3-iodobenzoyl)-5-aminopentanoic acid (IB-APA) is critical, particularly given its frequent utility as a precursor for radio-iodinated ligands and as a hapten-linker in bioconjugation. While High-Performance Liquid Chromatography (HPLC) remains the workhorse for purity profiling, its reliance on relative response factors (RRF) creates a vulnerability: the lack of a certified reference standard for this specific intermediate often leads to "area percent" assumptions that mask non-chromophoric impurities.
This guide details a cross-validation workflow combining HPLC-UV/MS (for sensitivity and impurity profiling) with quantitative NMR (qNMR) (for absolute mass balance). This orthogonal approach ensures that the "purity" reported is not merely a chromatographic artifact but a true reflection of the material's composition.
Analytical Challenges & Molecular Logic
Before defining protocols, we must address the specific physicochemical behaviors of IB-APA:
The Iodine Effect: The heavy atom (Iodine) at the meta position of the benzoyl ring enhances lipophilicity but induces photosensitivity. Protocol Adjustment: All analytical solutions must be prepared in amber glassware to prevent photolytic de-iodination.
Chromophoric Disparity: The benzoyl moiety provides strong UV absorption (λ ~254 nm), but the aminopentanoic tail is aliphatic and UV-silent. Hydrolysis products (free 5-aminopentanoic acid) will be invisible to UV detection, necessitating LC-MS or qNMR for mass balance.
Solubility: The molecule exhibits amphiphilic character but favors polar aprotic solvents (DMSO, DMF) over pure aqueous buffers due to the iodobenzoyl cap.
Primary Method: Reversed-Phase HPLC-UV/MS
This method serves as the routine Quality Control (QC) standard. It is designed to separate the parent compound from its likely impurities: 3-iodobenzoic acid (hydrolysis product) and des-iodo analogs.
Experimental Protocol
Parameter
Specification
Rationale
Column
C18 End-capped (e.g., 150 x 4.6 mm, 3.5 µm)
Provides necessary hydrophobic retention for the iodinated aromatic ring.
Mobile Phase A
Water + 0.1% Formic Acid
Acidic pH suppresses ionization of the carboxylic acid tail, sharpening peaks.
Mobile Phase B
Acetonitrile + 0.1% Formic Acid
ACN is preferred over Methanol to reduce system backpressure and prevent esterification artifacts.
Gradient
5% B to 95% B over 20 min
Steep gradient required to elute the highly lipophilic parent compound after polar impurities.
Flow Rate
1.0 mL/min
Standard flow for 4.6 mm ID columns to maintain theoretical plates.
Detection
UV @ 254 nm; MS (ESI+)
254 nm targets the benzoyl ring. ESI+ detects the protonated molecular ion .
Column Temp
40°C
Improves mass transfer and reduces peak tailing for the amide moiety.
LOD/LOQ: Determined via Signal-to-Noise (S/N) ratios of 3:1 and 10:1, respectively.
Orthogonal Validator: Quantitative NMR (qNMR)
qNMR is the "Truth Maker." Unlike HPLC, it does not require a reference standard of IB-APA. It relies on the fundamental physical principle that signal integration is directly proportional to the molar number of nuclei.
Experimental Protocol
Solvent: DMSO-
(99.9% D). Note: Chloroform- is avoided due to potential solubility issues with the pentanoic acid tail.
Internal Standard (IS):Maleic Acid (TraceCERT® or equivalent).
Why: Maleic acid provides a sharp singlet at
6.26 ppm, a distinct region free from the aromatic signals of the iodobenzoyl group ( 7.5–8.2 ppm) and the aliphatic pentanoic chain ( 1.5–3.5 ppm).
Instrument: 400 MHz (or higher) NMR.
Pulse Sequence:
Pulse angle: 90°
Relaxation Delay (
):60 seconds .
Critical Insight: Iodine is a heavy nucleus that can influence relaxation times (
). A long (at least of the slowest nucleus) is mandatory to ensure full magnetization recovery for accurate integration.
Calculation
The absolute purity (
) is calculated as:
Where:
: Integrated area
: Number of protons (IS = 2; IB-APA aromatic proton = 1)
: Molar mass
: Weight taken
Cross-Validation Workflow & Data Synthesis
The true power of this guide lies in comparing the results of Method A and Method B.
The Comparison Matrix
Scenario
HPLC Purity (%)
qNMR Purity (%)
Diagnosis & Root Cause
Ideal
98.5%
98.3%
Validated. The material is pure, and UV response factors are consistent.
Hidden Salts
99.1%
85.0%
Inorganic Contamination. HPLC "looks" past inorganic salts or residual solvents that qNMR detects (via mass balance or specific solvent peaks).
UV-Silent Impurity
99.5%
92.0%
Hydrolysis. The amide bond cleaved. The 5-aminopentanoic acid fragment is eluting in the void volume (undetected by UV) but contributes to mass, lowering qNMR purity.
Aggregation
90.0%
98.0%
Artifact. HPLC peak broadening or irreversible adsorption on the column gives a false low. qNMR confirms the bulk material is intact.
Visualization of the Analytical Logic
The following diagram illustrates the decision-making process when characterizing IB-APA.
Caption: Figure 1: Orthogonal workflow ensuring mass balance by cross-referencing chromatographic purity with spectroscopic quantification.
References
International Council for Harmonisation (ICH). (2023).[2][3] Validation of Analytical Procedures: Q2(R2). ICH Guidelines.[2][3][4] [Link]
Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Natural Products. [Link]
Almac Group. (2023). qNMR: A Modern Alternative to HPLC.[5] Almac Sciences Technical Notes. [Link]
Orthogonal methods for confirming the identity of 5-[(3-iodobenzoyl)amino]pentanoic acid
Publish Comparison Guide: Orthogonal Identity Confirmation of 5-[(3-iodobenzoyl)amino]pentanoic Acid Part 1: Executive Summary & Strategic Rationale In the development of hapten-drug conjugates and radiolabeling precurso...
Author: BenchChem Technical Support Team. Date: February 2026
Publish Comparison Guide: Orthogonal Identity Confirmation of 5-[(3-iodobenzoyl)amino]pentanoic Acid
Part 1: Executive Summary & Strategic Rationale
In the development of hapten-drug conjugates and radiolabeling precursors, 5-[(3-iodobenzoyl)amino]pentanoic acid (often abbreviated as N-(3-iodobenzoyl)-5-aminovaleric acid) serves as a critical linker.[1][2] Its structural integrity is paramount because the meta-iodine position is often the site for subsequent palladium-catalyzed cross-coupling or radio-displacement.[2]
The Challenge: Relying on a single analytical method (e.g., LC-MS alone) is insufficient for regulatory filing (IND/NDA) because it cannot definitively distinguish between regioisomers (e.g., 2-iodo vs. 3-iodo vs. 4-iodo) which share identical molecular masses and similar retention times.[3][1][2]
The Solution: This guide defines an Orthogonal Analytical Workflow . By employing methods that interrogate different physicochemical properties—Mass (HRMS) , Connectivity (NMR) , and Chromatographic Purity (HPLC-PDA) —we create a self-validating identification system compliant with ICH Q6A guidelines.[3][1][2]
Part 2: Structural Analysis & Expected Signatures
Before validating, we must define the "Reference Standard" theoretical signature.[1]
Method A: Nuclear Magnetic Resonance (The Structural Architect)
Rationale: NMR is the only method capable of definitively proving the iodine is in the meta (3-) position relative to the amide.
Protocol:
Solvent: Dissolve 10 mg of sample in 0.6 mL DMSO-d₆ . (DMSO is preferred over CDCl₃ due to the polarity of the carboxylic acid tail and amide linker).[3]
Instrument: 400 MHz or higher (600 MHz recommended for clear resolution of aromatic coupling).
Isotope Pattern: Iodine is monoisotopic (¹²⁷I).[3][2] Unlike Chlorine (3:1) or Bromine (1:1), Iodine shows no M+2 peak .[3][1][2] The absence of an M+2 peak is a critical "negative confirmation" that validates the halogen identity.
Method C: HPLC-PDA (The Purity Gatekeeper)
Rationale: Ensures the signals seen in NMR/MS are from the main component, not a mixture.
Diagnostic: Extract the UV spectrum at the peak apex. The 3-iodobenzoyl chromophore typically exhibits a distinct λmax around 230-240 nm (benzoyl band) with a secondary shoulder.[2]
Part 4: Integrated Workflow Visualization
The following diagram illustrates the decision tree for releasing a batch of 5-[(3-iodobenzoyl)amino]pentanoic acid.
Figure 1: Orthogonal decision matrix ensuring chemical identity and purity prior to release.
Part 5: Comparative Analysis of Alternatives
Why not use just one method? The table below compares the "Single Point of Failure" risks.
Feature
LC-MS Only
NMR Only
IR Only
Combined Orthogonal (Recommended)
Formula Confirmation
Excellent
Poor (Ambiguous)
Poor
Definitive
Isomer ID (2- vs 3-iodo)
High Risk (Identical Mass)
Excellent
Moderate (Fingerprint region)
Definitive
Purity Quantification
Good (if UV coupled)
Moderate (High LOD)
Poor
Definitive
Cost per Run
$
$
$
Regulatory Acceptance
Low (for ID)
Medium
Low
High (Gold Standard)
Part 6: References & Authority
ICH Q6A Guidelines. Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products.[2][4][5][6][7][8] International Council for Harmonisation.[2][5] [3][1][2][6]
FDA Guidance for Industry. Analytical Procedures and Methods Validation for Drugs and Biologics.[2] U.S. Food and Drug Administration.[2][9]
PubChem Compound Summary. 5-Iodosalicylic acid (Analog for Iodo-aryl shifts).[1][2] National Center for Biotechnology Information.[2] [3][1][2]
Majumdar, S., et al. Synthesis and evaluation of aryl-naloxamide opiate analgesics (IBNtxA analogs). (Provides synthetic context for 3-iodobenzoyl amides). National Institutes of Health.[2]
Status: Research Chemical (Substance not fully tested).
Primary Hazard: Target Organ Toxicity (Irritant) / Light Sensitive.
Operational Priority: This compound is an aryl iodide derivative. Unlike its parent pentanoic acid (a liquid), this is a solid that requires strict protection from light to prevent deiodination and degradation. It is frequently used as a "cold standard" in radiopharmaceutical development; therefore, protocols often precede handling of radioactive analogs (e.g., ¹²³I or ¹³¹I).
Risk Assessment & Hazard Identification
Note: As a research chemical, specific toxicological data is often limited. The following classification is derived from structural analogs (iodobenzamides) and standard precautionary principles for functionalized amino acids.
Photolytic Instability: The Carbon-Iodine (C-I) bond on the benzoyl ring is susceptible to homolytic cleavage under UV and visible light, releasing free iodine radicals and degrading the compound.
Thermal Instability: Manufacturer data indicates cold-chain requirements. Storage at room temperature may accelerate amide hydrolysis or deiodination.
Personal Protective Equipment (PPE) Matrix
Objective: Zero skin contact and inhalation prevention.[2]
PPE Component
Specification
Rationale
Hand Protection
Double Nitrile Gloves (0.11 mm min. thickness)
Provides adequate barrier against solid particulates. If dissolved in DMSO/DMF , use Butyl Rubber or laminate gloves (e.g., Silver Shield) as nitrile is permeable to these solvents.
Eye Protection
Chemical Safety Goggles (ANSI Z87.1)
Preferred over safety glasses to prevent powder migration into eyes during weighing.
Respiratory
N95 / P2 Respirator (or Fume Hood)
Required if handling open powder outside a biosafety cabinet or fume hood to prevent inhalation of fines.
Body Protection
Lab Coat (Tyvek sleeves recommended)
Standard protection. Tyvek sleeves prevent cuff contamination during reaching movements.
Operational Protocols
A. Storage & Stability[3][4]
Temperature: Store at -20°C (Preferred) or 2-8°C.
Environment: Keep under inert atmosphere (Nitrogen/Argon) if possible.
Container: Amber glass vials or foil-wrapped containers to block light.
Desiccation: Hygroscopic potential exists due to the carboxylic acid tail; store with desiccant.
B. Weighing & Solubilization Workflow
Context: This step is critical for preparing HPLC standards or reaction precursors.
Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening. Why? To prevent condensation of atmospheric water onto the cold solid, which causes hydrolysis.
Weighing: Use an anti-static gun if the powder is static-prone. Weigh in an amber microcentrifuge tube or amber volumetric flask.
Solvent Choice:
Soluble in: DMSO, DMF, Methanol (moderate).
Sparingly Soluble in: Water (requires pH adjustment > 7.5 to deprotonate the carboxylic acid).
Dissolution: Vortex briefly. If sonication is required, use an ice bath to prevent heating the iodine bond.
C. Experimental Workflow Visualization
The following diagram outlines the decision logic for handling this compound, specifically distinguishing between "Cold" (Standard) and potential "Hot" (Radiochemistry) workflows often associated with this ligand.
Caption: Operational logic flow for handling 5-[(3-iodobenzoyl)amino]pentanoic acid, emphasizing solvent-specific PPE changes and light protection.
Disposal & Emergency Response
Waste Management
Solid Waste: Dispose of contaminated wipes and solids in Hazardous Waste (Solid) containers. Label clearly as "Contains Organic Iodide."
Liquid Waste:
Non-Radioactive: Segregate into Halogenated Organic Waste streams. Do not mix with strong oxidizers.
Radioactive (If applicable): If this compound was used in a hot cell (even as a cold spike), the entire waste stream must be surveyed and treated as Radioactive Waste (e.g., I-123/I-125/I-131) until cleared.
Spill Cleanup (Solid Powder)
Isolate: Mark the area.[3] Dim lights if possible to preserve chemical integrity for analysis (if recovery is attempted), or simply to reduce reactivity.
PPE: Don double nitrile gloves, lab coat, and N95 mask.
Containment: Cover spill with a damp paper towel (dampened with water or ethanol) to prevent dust dispersal.
Clean: Wipe up carefully. Clean the surface with a mild detergent followed by ethanol.
Verify: If the powder is yellow/off-white, ensure no visible residue remains.
Scientific Context & Application Note
Why this specific structure?
The 3-iodobenzoyl moiety is a classic prosthetic group in medicinal chemistry. The iodine atom at the meta position is chemically stable (resistant to metabolic deiodination compared to para or ortho in some contexts) and mimics the size of a methyl group but with different electronic properties.
Drug Development: Used as a linker to attach radioactive iodine isotopes to peptides or small molecules (haptens) for SPECT/PET imaging.
Mechanism: The pentanoic acid chain acts as a spacer (linker) to distance the bulky iodine from the binding site of the target receptor, preserving affinity.
References
Sigma-Aldrich. Product Specification: Pentanoic acid, 5-[(3-iodobenzoyl)amino]-. Available at: (Accessed 2024).
BLD Pharm. Safety Data Sheet (SDS) - Pentanoic acid, 5-[(3-iodobenzoyl)amino]-. Available at: (Accessed 2024).
National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: Organic Acids & Iodides Safety. Available at: (General class hazards).
PubChem. Compound Summary: 5-(3-iodobenzamido)pentanoic acid. Available at:
